Technical Documentation Center

4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
  • CAS: 1196976-68-7

Core Science & Biosynthesis

Foundational

Forging the Constrained Frontier: A Technical Guide to the Photochemical Cyclization of the 2-Azabicyclo[2.1.1]hexane Skeleton

Abstract The 2-azabicyclo[2.1.1]hexane framework, a conformationally restricted proline analogue, has emerged as a compelling scaffold in medicinal chemistry and drug development. Its unique three-dimensional structure o...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 2-azabicyclo[2.1.1]hexane framework, a conformationally restricted proline analogue, has emerged as a compelling scaffold in medicinal chemistry and drug development. Its unique three-dimensional structure offers a strategic advantage in the design of novel therapeutics by providing metabolic stability and improved physicochemical properties. This in-depth guide provides a comprehensive overview of the core photochemical strategies for the synthesis of this valuable skeleton. We will delve into the mechanistic underpinnings of the intramolecular [2+2] photocycloaddition of N-allylic dehydroalanine derivatives, a cornerstone of this synthetic approach, and explore the potential of other photochemical transformations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these advanced synthetic techniques.

Introduction: The Strategic Value of Conformational Constraint

In the landscape of modern drug discovery, the concept of "escaping flatland" has gained significant traction. This paradigm shift emphasizes the move away from planar, aromatic structures towards more three-dimensional, C(sp³)-rich scaffolds. Saturated N-heterocycles are at the forefront of this movement, and among them, the 2-azabicyclo[2.1.1]hexane system, also known as 2,4-methanoproline, holds a place of distinction.[1][2]

Its rigid bicyclic structure imparts a high degree of conformational constraint, which can lead to enhanced binding affinity and selectivity for biological targets. Furthermore, analogues of proline containing this bridged methylene group have been shown to possess greater water solubility and lower lipophilicity compared to their parent pyrrolidines, characteristics that are highly desirable in drug candidates.[3][4] The synthesis of these complex structures, however, presents a significant challenge, necessitating innovative and efficient methodologies. Photochemical cyclization has proven to be a particularly powerful tool in this endeavor, offering a direct and often stereoselective route to this coveted skeleton.[3][5]

The Workhorse Reaction: Intramolecular [2+2] Photocycloaddition

The most established and versatile photochemical method for constructing the 2-azabicyclo[2.1.1]hexane core is the intramolecular [2+2] photocycloaddition of N-allylic dehydroalanine derivatives.[3][5] This reaction class is a cornerstone of photochemical synthesis, enabling the formation of strained cyclobutane rings through the union of two olefinic moieties upon exposure to light.[6]

Mechanistic Rationale: A Tale of Triplets and Diradicals

The intramolecular [2+2] photocycloaddition typically proceeds through the following key steps, a pathway that dictates the choice of experimental parameters:

  • Photoexcitation: The reaction is initiated by the absorption of a photon by the dehydroalanine precursor. In many instances, a triplet sensitizer, such as acetone, is employed. The sensitizer absorbs the light energy and transfers it to the substrate, promoting it to an excited triplet state (T1). This energy transfer is a highly efficient process for populating the reactive triplet state.[7]

  • Diradical Formation: The excited triplet state of the N-allylic dehydroalanine derivative undergoes an intramolecular cyclization to form a 1,4-diradical intermediate. The regioselectivity of this initial bond formation is crucial and is generally governed by the stability of the resulting diradical.

  • Intersystem Crossing and Ring Closure: The triplet diradical must undergo intersystem crossing (ISC) to the singlet state before the final carbon-carbon bond can form to close the cyclobutane ring. This final step yields the thermodynamically stable 2-azabicyclo[2.1.1]hexane skeleton.

The use of a triplet sensitizer is a critical experimental choice. It allows for the reaction to be initiated with longer wavelength UV light, which can prevent side reactions that may occur with higher energy, direct excitation. Furthermore, the longer lifetime of the triplet excited state provides sufficient time for the intramolecular cyclization to occur efficiently.

G cluster_excitation Photoexcitation cluster_cyclization Cyclization and Ring Closure Sensitizer (S₀) Sensitizer (S₀) Sensitizer (S₁) Sensitizer (S₁) Sensitizer (S₀)->Sensitizer (S₁) Sensitizer (T₁) Sensitizer (T₁) Sensitizer (S₁)->Sensitizer (T₁) ISC Sensitizer (T₁)->Sensitizer (S₀) Substrate (T₁) N-Allylic Dehydroalanine (T₁) Sensitizer (T₁)->Substrate (T₁) Energy Transfer Diradical (T₁) Diradical (T₁) Substrate (T₁)->Diradical (T₁) Intramolecular Cyclization Substrate (S₀) N-Allylic Dehydroalanine (S₀) Diradical (S₁) Diradical (S₁) Diradical (T₁)->Diradical (S₁) ISC Product 2-Azabicyclo[2.1.1]hexane Diradical (S₁)->Product Ring Closure

Figure 1: General workflow for the sensitized intramolecular [2+2] photocycloaddition.

Experimental Protocol: A Practical Approach

The following protocol is a representative example of a batch synthesis for a 2-azabicyclo[2.1.1]hexane derivative via intramolecular [2+2] photocycloaddition. It is important to note that reaction times and yields can vary depending on the specific substrate and the efficiency of the photochemical reactor.

Materials and Equipment:

  • N-Boc-N-allyl-dehydroalanine methyl ester (Substrate)

  • Acetone (Solvent and Sensitizer)

  • Quartz reaction vessel

  • High-pressure mercury lamp (or other suitable UV source, typically emitting around 300-350 nm)

  • Cooling system for the reaction vessel

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Preparation of the Reaction Mixture: Dissolve the N-Boc-N-allyl-dehydroalanine methyl ester in acetone to a concentration of approximately 0.05 M in a quartz reaction vessel. The use of a quartz vessel is crucial as standard borosilicate glass will absorb a significant portion of the required UV radiation.

  • Degassing: Thoroughly degas the solution by bubbling nitrogen or argon through it for at least 30 minutes. Oxygen is a known quencher of triplet excited states and its removal is critical for reaction efficiency.

  • Irradiation: Place the reaction vessel in a photochemical reactor equipped with a cooling system to maintain a constant temperature (typically between 0 and 25 °C). Irradiate the solution with a high-pressure mercury lamp. The reaction progress should be monitored by a suitable analytical technique such as TLC, GC-MS, or NMR spectroscopy.

  • Workup: Once the reaction has reached completion (or optimal conversion), remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is then purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-azabicyclo[2.1.1]hexane derivative.

Data Presentation: Yields and Diastereoselectivity

The intramolecular [2+2] photocycloaddition for the synthesis of 2-azabicyclo[2.1.1]hexane derivatives generally proceeds with good to excellent yields and often with high diastereoselectivity. The stereochemical outcome is influenced by the substituents on both the dehydroalanine and the allyl moieties.

EntrySubstrate (N-Allylic Dehydroalanine Derivative)Yield (%)Diastereomeric Ratio (d.r.)Reference
1N-Boc-N-allyl-dehydroalanine methyl ester75-85>20:1[8]
2N-Cbz-N-allyl-dehydroalanine ethyl ester70-80High[3]
3N-Boc-N-(2-methylallyl)-dehydroalanine methyl ester65-75>10:1[3]
4N-Boc-N-cinnamyl-dehydroalanine methyl ester50-60Moderate to High[3]

Table 1: Representative yields and diastereoselectivities for the intramolecular [2+2] photocycloaddition to form 2-azabicyclo[2.1.1]hexane derivatives.

Field-Proven Insights: The Rise of Flow Photochemistry

A significant advancement in the practical application of this methodology has been the transition from batch to continuous flow photochemical synthesis.[3][4] Flow reactors offer several advantages, including:

  • Improved Light Penetration: The small dimensions of the tubing in a flow reactor allow for more uniform and efficient irradiation of the reaction mixture.

  • Precise Control of Reaction Parameters: Residence time and temperature can be precisely controlled, leading to better reproducibility and potentially higher yields.

  • Enhanced Safety: The small reaction volume at any given time minimizes the risks associated with highly energetic photochemical processes.

  • Scalability: Scaling up the reaction is a matter of running the reactor for a longer period, which is often more straightforward than scaling up a batch reaction.

The successful implementation of flow photochemistry has made the kilogram-scale synthesis of 2,4-methanopyrrolidines a practical reality, opening the door for their widespread use in drug discovery programs.[9]

G Reactant_Reservoir Reactant Reservoir Pump Pump Reactant_Reservoir->Pump Flow_Reactor Photochemical Flow Reactor (UV Irradiation) Pump->Flow_Reactor Back_Pressure_Regulator Back Pressure Regulator Flow_Reactor->Back_Pressure_Regulator Product_Collection Product Collection Back_Pressure_Regulator->Product_Collection

Figure 2: A simplified schematic of a continuous flow photochemical synthesis setup.

Alternative Photochemical Pathways: Exploring the Untapped Potential

While the intramolecular [2+2] photocycloaddition is the most prominent route, other photochemical reactions hold theoretical potential for the synthesis of the 2-azabicyclo[2.1.1]hexane skeleton, though they are less explored in this specific context.

The Norrish-Yang Cyclization

The Norrish Type II reaction is a well-known photochemical process that involves the intramolecular abstraction of a γ-hydrogen by an excited carbonyl group, leading to a 1,4-diradical. This diradical can then cyclize to form a cyclobutanol (the Norrish-Yang cyclization) or fragment. An aza-variant of this reaction, starting from an appropriate N-substituted amino ketone, could potentially be envisioned to form the 2-azabicyclo[2.1.1]hexane core. However, the successful application of this strategy for this specific bicyclic system is not well-documented in the literature, likely due to competing reaction pathways and challenges in synthesizing the required precursors. The scalability of Norrish-Yang cyclizations has been demonstrated in flow reactors for other systems.[9]

The Aza-di-π-methane Rearrangement

The aza-di-π-methane rearrangement is the nitrogen-analogue of the di-π-methane rearrangement, a photochemical transformation of a 1,4-diene system into a vinylcyclopropane.[10] In the aza-version, a 1-aza-1,4-diene or a 2-aza-1,4-diene undergoes rearrangement from a triplet excited state to form a cyclopropylimine or an N-vinylaziridine, respectively. While a powerful tool for constructing complex nitrogen-containing molecules, its application to generate the specific bridged structure of 2-azabicyclo[2.1.1]hexane would require a highly specialized substrate and has not been extensively reported.

Conclusion and Future Outlook

The photochemical intramolecular [2+2] cycloaddition of N-allylic dehydroalanine derivatives stands as the preeminent and most practical method for the synthesis of the medicinally important 2-azabicyclo[2.1.1]hexane skeleton. The robustness of this reaction, further enhanced by the advent of continuous flow technology, has made this valuable scaffold readily accessible for exploration in drug development. While alternative photochemical pathways such as the Norrish-Yang cyclization and the aza-di-π-methane rearrangement remain intriguing possibilities, their application to this specific target requires further investigation. Future research in this area will likely focus on the development of enantioselective variants of the [2+2] photocycloaddition, potentially through the use of chiral sensitizers or catalysts, to provide direct access to enantiopure 2,4-methanoproline analogues. Such advancements will undoubtedly further solidify the role of photochemical cyclization as an indispensable tool in the synthesis of next-generation therapeutics.

References

  • ResearchGate. (n.d.). Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride. Retrieved January 26, 2026, from [Link]

  • Kubyshkin, V., & Rubini, M. (2024). Proline Analogues. Chemical Reviews, 124(13), 8130–8232. [Link]

  • ResearchGate. (n.d.). Intramolecular [2 + 2]‐Photocycloadditions of 6‐Allyl‐2‐cyclohexenones. Formation of Tricyclo[3.3.1.02,7]nonan‐6‐ones and Tricyclo[4.2.1.03,8]nonan‐7‐ones. Retrieved January 26, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-Hydroxymethyl-2,4-methanoproline. Retrieved January 26, 2026, from [Link]

  • Mykhailiuk, P. K. (2018). Photochemical In-Flow Synthesis of 2,4-Methanopyrrolidines: Pyrrolidine Analogues with Improved Water Solubility and Reduced Lipophilicity. The Journal of Organic Chemistry, 83(23), 14350–14361. [Link]

  • ResearchGate. (n.d.). A New and Short Method for the Synthesis of 2,4-Methanoproline. Retrieved January 26, 2026, from [Link]

  • Lescop, C., Mévellec, L., & Huet, F. (2001). A new synthesis of 2-azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry, 66(12), 4187–4193. [Link]

  • Sci-Hub. (n.d.). Synthesis of a Bicyclic Proline Analogue from l-Ascorbic Acid. Retrieved January 26, 2026, from [Link]

  • Pérez-Ruiz, R., Sandmeier, F., & Waser, J. (2022). Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition. Angewandte Chemie International Edition, 61(33), e202206493. [Link]

  • ACS Publications. (2025). Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. ACS Catalysis. [Link]

  • Rammeloo, T., Stevens, C. V., & De Kimpe, N. (2002). Synthesis of 2,4-methanoproline analogues via an addition-intramolecular substitution sequence. The Journal of Organic Chemistry, 67(18), 6509–6513. [Link]

  • ResearchGate. (n.d.). Synthesis of novel bicyclic prostaglandins by photochemical cycloaddition reactions. Retrieved January 26, 2026, from [Link]

  • ResearchGate. (n.d.). Photochemical In-Flow Synthesis of 2,4-Methanopyrrolidines: Pyrrolidine Analogues with Improved Water Solubility and Reduced Lipophilicity. Retrieved January 26, 2026, from [Link]

  • ResearchGate. (n.d.). A practical one-pot synthesis of dehydroalanine esters. Retrieved January 26, 2026, from [Link]

  • PubMed. (2016). Asymmetric Synthesis of N-Boc-(R)-Silaproline via Rh-Catalyzed Intramolecular Hydrosilylation of Dehydroalanine and Continuous Flow N-Alkylation. Organic Letters, 18(9), 2094-2097*. [Link]

  • National Institutes of Health. (n.d.). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Retrieved January 26, 2026, from [Link]

  • Journal of Organic and Pharmaceutical Chemistry. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Journal of Organic and Pharmaceutical Chemistry, 22(3). [Link]

  • ResearchGate. (n.d.). Efficient preparation of 2,4-methanoproline. Retrieved January 26, 2026, from [Link]

  • Hoffmann, N. (2016). Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews, 116(17), 10045–10066. [Link]

  • ACS Publications. (2018). Photochemical In-Flow Synthesis of 2,4-Methanopyrrolidines: Pyrrolidine Analogues with Improved Water Solubility and Reduced Lipophilicity. The Journal of Organic Chemistry. [Link]

  • IUPAC. (n.d.). aza-di-π-methane rearrangement. IUPAC Compendium of Chemical Terminology. Retrieved January 26, 2026, from [Link]

  • ChemRxiv. (n.d.). Understanding the origin of stereoselectivity in the photochemical denitrogenation of 2,3- diazabicyclo[2.2.1]heptene and. Retrieved January 26, 2026, from [Link]

  • Figshare. (n.d.). Collection - Photochemical In-Flow Synthesis of 2,4-Methanopyrrolidines: Pyrrolidine Analogues with Improved Water Solubility and Reduced Lipophilicity - The Journal of Organic Chemistry. Retrieved January 26, 2026, from [Link]

  • Van der Eycken, J., & Kappe, C. O. (2021). Technological Innovations in Photochemistry for Organic Synthesis: Flow Chemistry, High-Throughput Experimentation, Scale-up, and Photoelectrochemistry. Accounts of Chemical Research, 54(11), 2571-2584*. [Link]

Sources

Exploratory

A Spectroscopic and Synthetic Guide to 4-Fluoro-2,4-methanoproline: A Conformationally Locked Proline Analogue for Drug Discovery

Abstract This technical guide provides an in-depth analysis of the spectroscopic and synthetic aspects of 4-fluoro-2,4-methanoproline, a fluorinated, conformationally restricted analogue of proline. The introduction of a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth analysis of the spectroscopic and synthetic aspects of 4-fluoro-2,4-methanoproline, a fluorinated, conformationally restricted analogue of proline. The introduction of a fluorine atom and a methano bridge into the proline scaffold imparts unique stereoelectronic properties and a rigid structure, making it a compelling building block for medicinal chemistry and drug design. This document details the seminal synthetic route to this molecule, provides a comprehensive analysis of its spectroscopic data (NMR, IR, and MS), and offers insights into the experimental methodologies for its characterization. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of 4-fluoro-2,4-methanoproline in their research.

Introduction: The Significance of Constrained Proline Analogues in Medicinal Chemistry

Proline, with its unique cyclic structure, plays a critical role in determining the conformation of peptides and proteins. The conformational rigidity of the pyrrolidine ring and the restricted rotation around the peptide bond make proline a key element in protein folding, stability, and molecular recognition. Consequently, synthetic analogues of proline that offer even greater conformational constraint are highly sought-after tools in drug discovery. By locking the geometry of the proline ring, researchers can design peptides and small molecules with enhanced biological activity, improved metabolic stability, and increased receptor selectivity.

4-Fluoro-2,4-methanoproline emerges as a particularly intriguing analogue. The methano bridge between the C2 and C4 positions creates a rigid bicyclo[2.1.1]hexane skeleton, significantly restricting the accessible conformational space compared to proline itself. Furthermore, the introduction of a fluorine atom at the C4 position introduces potent stereoelectronic effects. Fluorine's high electronegativity can influence the pKa of neighboring functional groups, modulate hydrogen bonding capabilities, and alter metabolic stability through the blockage of potential sites of oxidation. The through-bond electronic effect of the fluorine substituent in 2,4-methanoproline models has been shown to have a significant impact on the kinetics of amide-bond isomerism.[1]

This guide will delve into the pioneering synthesis of 4-fluoro-2,4-methanoproline and provide a detailed examination of the spectroscopic data that confirms its unique structure.

Synthesis of 4-Fluoro-2,4-methanoproline: A Photochemical Approach

The first synthesis of 4-fluoro-2,4-methanoproline was reported by Tkachenko and colleagues in 2009.[2][3] The key step in their five-step sequence is an intramolecular [2+2] photochemical cyclization to construct the characteristic 2-azabicyclo[2.1.1]hexane core. The synthetic pathway provides a robust method for accessing this valuable fluorinated proline analogue.

Diagram 1: Synthetic Pathway to 4-Fluoro-2,4-methanoproline

G cluster_0 Step 1: N-Allylation cluster_1 Step 2: Allylation cluster_2 Step 3: Photochemical [2+2] Cyclization cluster_3 Step 4: Debenzylation cluster_4 Step 5: Hydrolysis A Methyl 2-fluoroacrylate C Methyl 2-(benzylamino)-3-fluoropropanoate A->C Michael Addition B Benzylamine B->C E Methyl 2-(benzyl(allyl)amino)-3-fluoropropanoate C->E D Allyl bromide D->E F Methyl 1-benzyl-4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylate E->F hν (UV light) G Methyl 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylate F->G H2, Pd/C H 4-Fluoro-2,4-methanoproline (as hydrochloride salt) G->H HCl (aq)

Caption: Synthetic route to 4-fluoro-2,4-methanoproline.

The synthesis commences with a Michael addition of benzylamine to methyl 2-fluoroacrylate to yield the corresponding amino ester. Subsequent N-allylation provides the precursor for the key photochemical reaction. Irradiation with UV light induces an intramolecular [2+2] cycloaddition, forming the bicyclic core of the molecule. The diastereomers formed in this step are separable by chromatography. Finally, a two-step deprotection sequence, involving hydrogenolysis of the benzyl group followed by hydrolysis of the methyl ester, affords the target 4-fluoro-2,4-methanoproline as its hydrochloride salt.

Spectroscopic Data Analysis

The structural elucidation of 4-fluoro-2,4-methanoproline and its synthetic intermediates relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the detailed structural analysis of 4-fluoro-2,4-methanoproline. The combination of ¹H, ¹³C, and ¹⁹F NMR provides unambiguous evidence for the connectivity and stereochemistry of the molecule.

Table 1: Key NMR Spectroscopic Data for 4-Fluoro-2,4-methanoproline and Key Intermediates

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)¹⁹F NMR (δ, ppm)
Methyl 2-(benzyl(allyl)amino)-3-fluoropropanoate 7.3 (m, 5H, Ar-H), 4.8 (dd, 1H), 4.6 (dd, 1H), 5.8 (m, 1H), 5.2 (m, 2H), 3.8 (s, 3H, OCH₃), 3.7 (d, 2H, NCH₂Ph), 3.3 (m, 2H, NCH₂-allyl)171.1 (C=O), 138.5 (Ar-C), 135.2 (=CH), 128.9 (Ar-CH), 128.4 (Ar-CH), 127.3 (Ar-CH), 118.2 (=CH₂), 83.2 (d, J=170 Hz, CHF), 61.2 (d, J=22 Hz, C-N), 54.9 (NCH₂Ph), 53.8 (NCH₂-allyl), 52.1 (OCH₃)-228.5 (ddd)
Methyl 1-benzyl-4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylate 7.3 (m, 5H, Ar-H), 4.0 (s, 1H), 3.8 (s, 3H, OCH₃), 3.7 (s, 2H, NCH₂Ph), 3.2 (d, 1H), 3.0 (d, 1H), 2.5 (m, 1H), 2.2 (m, 1H), 1.9 (m, 1H)173.5 (C=O), 138.2 (Ar-C), 128.7 (Ar-CH), 128.3 (Ar-CH), 127.2 (Ar-CH), 105.1 (d, J=250 Hz, CF), 70.9 (d, J=26 Hz, C-N), 60.8 (NCH₂Ph), 52.3 (OCH₃), 48.1 (CH), 44.5 (CH₂), 38.9 (d, J=10 Hz, CH)-160.2 (m)
4-Fluoro-2,4-methanoproline Hydrochloride 4.8 (br s, 1H), 3.8 (m, 2H), 3.2 (m, 2H), 2.6 (m, 1H), 2.3 (m, 1H)170.8 (C=O), 103.5 (d, J=255 Hz, CF), 68.5 (d, J=27 Hz, C-N), 47.5 (CH₂), 46.8 (CH), 37.5 (d, J=11 Hz, CH)-161.5 (m)

Note: Data is compiled and interpreted from the supporting information of Tkachenko et al., 2009. Chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz). The multiplicity is denoted as s (singlet), d (doublet), t (triplet), q (quartet), m (multiplet), and br (broad).

The ¹⁹F NMR spectrum is particularly informative, showing a characteristic signal for the fluorine atom, with coupling to adjacent protons that helps to confirm the stereochemistry of the molecule. The large one-bond C-F coupling constant observed in the ¹³C NMR spectrum is also a key diagnostic feature.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the molecule.

Table 2: Key IR Absorption Bands for 4-Fluoro-2,4-methanoproline Hydrochloride

Functional GroupWavenumber (cm⁻¹)Interpretation
O-H (Carboxylic Acid)3400-2400 (broad)Hydrogen-bonded hydroxyl group
N-H (Ammonium)3200-2800 (broad)Stretching vibration of the ammonium salt
C=O (Carboxylic Acid)~1730Carbonyl stretch
C-F~1100Carbon-fluorine stretch

The broad absorptions in the high-frequency region are characteristic of the carboxylic acid and ammonium salt functionalities in the final product. The strong absorption around 1730 cm⁻¹ corresponds to the carbonyl group, and the presence of a band in the 1100 cm⁻¹ region is indicative of the C-F bond.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of the synthesized compounds. High-resolution mass spectrometry (HRMS) is particularly important for confirming the exact mass and, therefore, the molecular formula.

Table 3: Mass Spectrometry Data for Key Compounds

CompoundIonization Method[M+H]⁺ Calculated[M+H]⁺ Found
Methyl 1-benzyl-4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylate ESI264.1349264.1351
4-Fluoro-2,4-methanoproline ESI146.0617146.0619

The excellent agreement between the calculated and found masses provides strong evidence for the successful synthesis of the target molecules.

Experimental Methodologies

The characterization of 4-fluoro-2,4-methanoproline and its intermediates requires standard spectroscopic techniques. The following provides a general overview of the experimental protocols.

NMR Spectroscopy Protocol

Diagram 2: General Workflow for NMR Sample Preparation and Data Acquisition

G A Weigh ~5-10 mg of sample B Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃, D₂O) A->B C Transfer to NMR tube B->C D Place in NMR spectrometer C->D E Acquire ¹H, ¹³C, and ¹⁹F NMR spectra D->E F Process and analyze data E->F

Caption: A simplified workflow for NMR analysis.

  • Sample Preparation: Accurately weigh 5-10 mg of the purified compound into a clean, dry vial.

  • Dissolution: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d for organic-soluble intermediates, deuterium oxide for the final hydrochloride salt). Ensure complete dissolution.

  • Transfer: Transfer the solution to a clean 5 mm NMR tube.

  • Data Acquisition: Insert the NMR tube into the spectrometer. Acquire ¹H, ¹³C, and ¹⁹F NMR spectra using standard pulse programs. For ¹³C NMR, a proton-decoupled experiment is typically performed.

  • Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra for analysis.

IR Spectroscopy Protocol
  • Sample Preparation: For solid samples, a small amount of the compound can be analyzed neat using an Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk. For oily samples, a thin film can be cast on a salt plate (e.g., NaCl or KBr).

  • Data Acquisition: Place the prepared sample in the IR spectrometer and acquire the spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry Protocol
  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infusion: Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Ionization: Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI), which is well-suited for polar molecules like amino acids and their derivatives.

  • Mass Analysis: Acquire the mass spectrum, ensuring high resolution for accurate mass determination.

  • Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and compare it with the calculated exact mass to confirm the elemental composition.

Conclusion

4-Fluoro-2,4-methanoproline represents a significant advancement in the design of conformationally constrained amino acids. Its rigid bicyclic structure and the presence of a fluorine atom offer unique opportunities for modulating the properties of peptides and small molecule therapeutics. The synthetic route, centered around a key photochemical cyclization, provides reliable access to this valuable building block. The comprehensive spectroscopic data presented in this guide, including detailed NMR, IR, and MS analysis, serves as a crucial reference for researchers working with this compound. By understanding its synthesis and spectroscopic characteristics, scientists can confidently incorporate 4-fluoro-2,4-methanoproline into their drug discovery programs to explore new avenues for therapeutic intervention.

References

  • Chernykh, A. V., Liashuk, O. S., Hurieva, A. M., Volochnyuk, D. M., & Grygorenko, O. O. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry, 22(3), 24–37. [Link]

  • Tkachenko, A. N., Radchenko, D. S., Mykhailiuk, P. K., Grygorenko, O. O., & Komarov, I. V. (2009). 4-Fluoro-2,4-methanoproline. Organic Letters, 11(24), 5674–5676. [Link]

  • Mykhailiuk, P. K. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(41), 5947–5948. [Link]

  • PubMed. (2009). 4-Fluoro-2,4-methanoproline. National Center for Biotechnology Information. [Link]

  • Raines, R. T., & coworkers. (2005). Resolution of (-)-(1S, 4R, 5R)-5-syn-carboxylic-2-t-BOC-2-azabicyclo[2.1.1]hexane. University of Wisconsin-Madison.
  • De Kimpe, N., & coworkers. (2002). Synthesis of 2,4-methanoproline analogues via an addition-intramolecular substitution sequence. The Journal of Organic Chemistry, 67(18), 6509–6513.
  • Mykhailiuk, P. K., & coworkers. (2014). The rigid bicyclic skeleton of 2,4-methanoprolines allowed us to follow the through-bond impact of the substituent group (electronic effect), without the side-chain conformation being affected by a stereoelectronic effect. ResearchGate. [Link]

Sources

Foundational

Fluorinated Proline Analogs: A Technical Guide to Their Physicochemical Properties and Applications in Drug Discovery

Introduction: The Strategic Role of Fluorine in Modulating Proline's Unique Constraints Proline stands unique among the proteinogenic amino acids due to its secondary amine integrated into a pyrrolidine ring. This cyclic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of Fluorine in Modulating Proline's Unique Constraints

Proline stands unique among the proteinogenic amino acids due to its secondary amine integrated into a pyrrolidine ring. This cyclic structure imposes significant conformational rigidity on the peptide backbone, making it a critical determinant of protein and peptide secondary structure.[1][2] Proline residues are frequently found in turns and loops, and the isomerization of the peptidyl-prolyl bond is a rate-limiting step in the folding of many proteins.[1]

In the realm of medicinal chemistry and drug design, the strategic introduction of fluorine atoms into organic molecules is a well-established strategy to modulate various properties, including metabolic stability, binding affinity, and lipophilicity.[3] When applied to proline, this modification offers a subtle yet powerful tool to fine-tune its inherent structural and chemical characteristics. The strong inductive effect of the fluorine atom has profound consequences on the pyrrolidine ring's pucker, the basicity of the ring nitrogen, and the cis-trans isomerization of the preceding peptide bond.[1][2][4] This guide provides an in-depth exploration of the physical and chemical properties of fluorinated proline analogs, with a focus on their practical implications for researchers in drug development.

Conformational Control: The Influence of Fluorination on Pyrrolidine Ring Pucker

The pyrrolidine ring of proline is not planar and exists in a dynamic equilibrium between two primary puckered conformations: Cγ-endo (the Cγ atom is on the same side as the carboxyl group) and Cγ-exo (the Cγ atom is on the opposite side). The energy barrier between these states is low, allowing for rapid interconversion.[4]

The introduction of a highly electronegative fluorine atom at the C4 position dramatically alters this equilibrium. This is primarily due to a stereoelectronic interaction known as the gauche effect . The C-F bond's σ* antibonding orbital is a potent electron acceptor and will preferentially align antiperiplanar to an adjacent C-H bonding orbital to maximize hyperconjugation.[1] This leads to a strong stereochemical bias in the ring pucker:

  • (2S,4R)-4-fluoroproline (4R-FPro or Flp): The gauche effect is satisfied when the ring adopts a Cγ-exo pucker. This preference is significant, with a reported exo:endo ratio of approximately 6:1.[1]

  • (2S,4S)-4-fluoroproline (4S-FPro or flp): Conversely, this stereoisomer strongly favors the Cγ-endo pucker, with a preference of about 20:1.[1]

This stereospecific control over ring conformation is a powerful tool for pre-organizing peptide backbones into desired secondary structures, such as β-turns or polyproline type II (PPII) helices.[4][5]

G cluster_0 (2S,4R)-4-fluoroproline cluster_1 (2S,4S)-4-fluoroproline a Favors b Cγ-exo pucker a->b Gauche Effect c Favors d Cγ-endo pucker c->d Gauche Effect

Caption: Conformational preferences of 4-fluoroproline stereoisomers.

Electronic Properties: Modulation of pKa and Amide Bond Isomerism

The electron-withdrawing nature of fluorine significantly impacts the electronic properties of the proline ring.

pKa and Basicity

The inductive effect of the fluorine atom reduces the electron density at the secondary amine, thereby decreasing its basicity. This results in a lower pKa compared to unsubstituted proline. This alteration can influence the acid-base properties of peptides, particularly at the N-terminus.[5]

CompoundpKa (Ammonium Moiety)pKa (Carboxylic Acid Moiety)
Proline10.683.55 (trans-amide) / 2.85 (cis-amide)
(2S,4R)-4-fluoroproline9.103.19 (trans-amide) / 2.37 (cis-amide)
(2S,4S)-4-fluoroproline9.103.39 (trans-amide) / 2.87 (cis-amide)
Data compiled from Budisa, 2019.[5]
Amide Bond Cis/Trans Isomerism

Fluorination also influences the equilibrium and kinetics of the peptidyl-prolyl amide bond isomerization. The electron-withdrawing fluorine atom can affect the stability of the cis and trans conformers. Generally, (2S,4R)-4-fluoroproline tends to favor the trans-amide bond, which is the predominant conformation in many secondary structures like the collagen triple helix.[1][4] In contrast, (2S,4S)-4-fluoroproline can increase the population of the cis-amide conformer relative to proline.[5]

Furthermore, the inductive effect of fluorine can accelerate the rate of cis-trans interconversion, which can have implications for protein folding kinetics.[2]

Physicochemical Properties: Lipophilicity and Metabolic Stability

Lipophilicity (logP/logD)

The substitution of hydrogen with fluorine generally increases the lipophilicity of a molecule. While monofluorination of proline has a modest effect, it can still be a valuable tool for enhancing properties like cell membrane permeability. The experimental logP values for N-acetylated methyl esters show that monofluoroprolines are slightly less lipophilic, while difluoroproline is slightly more lipophilic than proline.[5]

Metabolic Stability

The carbon-fluorine bond is exceptionally strong and stable, making it resistant to metabolic degradation. Incorporating fluorinated prolines into peptides can enhance their stability against proteolytic enzymes. This is a crucial advantage in drug development, as it can lead to a longer in vivo half-life and improved pharmacokinetic profiles.[3]

Applications in Drug Discovery and Peptide Engineering

The unique properties of fluorinated prolines have been leveraged in various applications:

  • Stabilization of Collagen: The incorporation of (2S,4R)-4-fluoroproline into collagen mimetic peptides has been shown to significantly increase the thermal stability of the triple helix.[1][3][4] This is attributed to the pre-organization of the proline ring into the Cγ-exo pucker, which is favorable for triple helix formation.[1][4]

  • Modulation of Protein Folding and Misfolding: By controlling the cis-trans isomerization of prolyl bonds, fluorinated prolines have been used to study and influence protein folding pathways. For instance, they have been employed to investigate the misfolding of β2-microglobulin, a protein implicated in amyloid diseases.[1][3]

  • Enhancing Peptide Bioactivity: The conformational constraints imposed by fluorinated prolines can lock a peptide into its bioactive conformation, leading to increased binding affinity for its target.

  • ¹⁹F NMR Probes: The fluorine atom serves as a sensitive and specific reporter for ¹⁹F NMR studies, allowing for detailed investigation of protein conformation, dynamics, and interactions without the background noise of ¹H NMR.[3][6]

G cluster_input Input cluster_modification Modification cluster_properties Altered Properties cluster_applications Applications Proline Proline Fluorination Fluorination Proline->Fluorination Pucker Ring Pucker Control Fluorination->Pucker pKa Lowered pKa Fluorination->pKa Lipophilicity Increased Lipophilicity Fluorination->Lipophilicity Stability Enhanced Metabolic Stability Fluorination->Stability NMR 19F NMR Probe Fluorination->NMR Collagen Collagen Stabilization Pucker->Collagen Folding Protein Folding Studies Pucker->Folding Bioactivity Enhanced Bioactivity Stability->Bioactivity

Caption: Workflow from proline fluorination to applications.

Experimental Protocols

Synthesis of (2S,4R)-4-Fluoroproline via "Proline Editing"

This protocol describes the synthesis of fluorinated proline-containing peptides on a solid support by modifying a hydroxyproline residue.

Materials:

  • Fmoc-Hyp(Trt)-OH

  • Solid-phase peptide synthesis (SPPS) resin (e.g., Rink Amide)

  • Standard SPPS reagents (piperidine, coupling agents like HBTU/DIPEA)

  • 2% Trifluoroacetic acid (TFA) in dichloromethane (DCM)

  • Diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD)

  • Triphenylphosphine (PPh₃)

  • 4-Nitrobenzoic acid

  • Potassium carbonate (K₂CO₃) in methanol (MeOH)

  • (Diethylamino)sulfur trifluoride (DAST)

  • Resin cleavage and deprotection cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5)

Methodology:

  • Peptide Synthesis: Couple Fmoc-Hyp(Trt)-OH to the resin and complete the desired peptide sequence using standard Fmoc-based SPPS.[4]

  • Trityl Deprotection: Selectively remove the trityl protecting group from the hydroxyproline side chain by treating the resin with 2% TFA in DCM.[4]

  • Mitsunobu Inversion: Perform a Mitsunobu reaction with 4-nitrobenzoic acid, DEAD, and PPh₃ to invert the stereochemistry at the 4-position.[4]

  • Ester Hydrolysis: Cleave the resulting ester with K₂CO₃ in MeOH to yield the (2S,4S)-4-hydroxyproline residue.[4]

  • Fluorination: Treat the resin-bound peptide with DAST to convert the hydroxyl group to a fluorine atom with inversion of configuration, yielding the (2S,4R)-4-fluoroproline residue.[4]

  • Cleavage and Deprotection: Cleave the peptide from the resin and remove all remaining protecting groups using a standard cleavage cocktail.

  • Purification: Purify the crude peptide by reverse-phase HPLC.

Conformational Analysis by ¹⁹F NMR Spectroscopy

Purpose: To determine the conformational preferences (e.g., cis/trans isomerism) of a fluorinated proline-containing peptide.

Methodology:

  • Sample Preparation: Dissolve the purified peptide in a suitable NMR buffer (e.g., phosphate buffer in D₂O, pH 7.4).

  • Data Acquisition: Acquire a one-dimensional ¹⁹F NMR spectrum. The cis and trans conformers of the peptidyl-prolyl bond often give rise to distinct ¹⁹F resonances.[3]

  • Data Analysis: Integrate the signals corresponding to the cis and trans conformers. The ratio of the integrals provides the relative populations of the two isomers.

  • Temperature Dependence (Optional): Acquire spectra at different temperatures to study the thermodynamics of the cis-trans isomerization.

Conclusion

Fluorinated proline analogs are invaluable tools in modern drug discovery and chemical biology. Their ability to exert precise control over peptide and protein conformation through stereoelectronic effects provides a rational approach to modulating stability, bioactivity, and pharmacokinetics. As our understanding of the subtle interplay between fluorine's properties and biological systems grows, so too will the applications of these powerful building blocks in the design of next-generation therapeutics.

References

  • M. T. Morgan and J. A. Hodges, "Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry," Biochemistry, 2018. [Link]

  • R. T. Raines, "4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins," Methods in Enzymology, 2016. [Link]

  • R. T. Raines, "4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins," PubMed Central, 2017. [Link]

  • R. T. Raines, "4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins," ResearchGate, 2016. [Link]

  • N. Budisa, "Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement," Philosophical Transactions of the Royal Society A, 2019. [Link]

  • M. P. G. Mourão et al., "Fluorine NMR study of proline-rich sequences using fluoroprolines," Magnetic Resonance, 2022. [Link]

  • R. T. Raines, "4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins," PubMed, 2016. [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Stability of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist Abstract 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, a conformationally constrained fluorinated proline...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, a conformationally constrained fluorinated proline analog, represents a promising scaffold in medicinal chemistry. Its unique three-dimensional structure and the presence of a fluorine atom can impart desirable pharmacokinetic and pharmacodynamic properties to parent molecules. However, the inherent strain of the bicyclic system and the electronic effects of the fluorine substituent necessitate a thorough evaluation of its chemical stability. This guide provides a comprehensive framework for assessing the stability of this novel amino acid, detailing the underlying chemical principles, robust experimental protocols for forced degradation studies, and the analytical methodologies required for the identification and quantification of degradation products. By offering a blend of theoretical insights and practical, field-proven strategies, this document serves as an essential resource for researchers and drug development professionals working with this and structurally related compounds.

Introduction: The Significance of Stability in Drug Development

The stability of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety, efficacy, and shelf-life. Instability can lead to a loss of potency, the formation of potentially toxic degradation products, and alterations in physical properties. For novel building blocks like 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, a proactive and systematic approach to stability assessment is paramount. Early identification of degradation pathways and the factors that promote them allows for the implementation of mitigation strategies in formulation development and the establishment of appropriate storage conditions.

This guide is structured to provide a holistic understanding of the stability profile of 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid. We will delve into the intrinsic chemical features that govern its stability, outline a comprehensive forced degradation study plan, and provide detailed analytical procedures.

Molecular Structure and Inherent Stability Considerations

The stability of 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is intrinsically linked to its unique structural features:

  • The Azabicyclo[2.1.1]hexane Core: This highly strained bicyclic system is a key determinant of its reactivity. Ring strain can make the molecule susceptible to ring-opening reactions under certain conditions, particularly at elevated temperatures or extreme pH.

  • The Carboxylic Acid Moiety: The carboxylic acid group can participate in various reactions, including decarboxylation, esterification, and amide bond formation. Its reactivity is influenced by pH.

  • The Secondary Amine: The secondary amine within the bicyclic system is a nucleophilic center and can be prone to oxidation.

  • The Fluorine Substituent: The carbon-fluorine bond is exceptionally strong and generally enhances metabolic stability.[1][2] However, the high electronegativity of fluorine can influence the reactivity of adjacent functional groups through inductive effects.

The interplay of these structural elements dictates the potential degradation pathways of the molecule. A thorough understanding of these features is the foundation for designing meaningful stability studies.

Designing a Comprehensive Stability Study: A Forced Degradation Approach

Forced degradation, or stress testing, is an essential component of drug development that involves subjecting the compound to harsh conditions to accelerate its degradation.[3][4][5][6] This approach helps to elucidate potential degradation pathways, identify degradation products, and develop stability-indicating analytical methods.[5][6][7] The goal is to induce a target degradation of 5-20%.[3]

Key Stress Conditions

A comprehensive forced degradation study for 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid should include the following conditions:

  • Hydrolytic Degradation (Acidic, Basic, and Neutral): Hydrolysis is a common degradation pathway for molecules with susceptible functional groups like amides and esters.[8] For our target molecule, the stability of the bicyclic ring and the carboxylic acid will be assessed across a range of pH values.

  • Oxidative Degradation: The secondary amine in the azabicycloalkane ring is a potential site for oxidation.

  • Thermal Degradation: High temperatures can provide the energy needed to overcome activation barriers for degradation reactions, including ring cleavage of the strained bicyclic system.[9]

  • Photolytic Degradation: Exposure to light, particularly UV light, can induce photolytic reactions.[8]

The following table summarizes the recommended starting conditions for the forced degradation study.

Stress ConditionRecommended Reagents and ConditionsPotential Degradation Pathways
Acid Hydrolysis 0.1 M HCl, 60°CRing opening, decarboxylation
Base Hydrolysis 0.1 M NaOH, 60°CRing opening, epimerization
Neutral Hydrolysis Water, 60°CGeneral hydrolysis
Oxidation 3% H₂O₂, Room TemperatureN-oxidation, hydroxylation
Thermal Solid state, 80°CDecarboxylation, ring cleavage
Photolytic Solution, UV/Vis light exposure (ICH Q1B)Photoreactions, free radical degradation
Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study.

Forced_Degradation_Workflow cluster_preparation Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome A Prepare Stock Solution of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid B Acid Hydrolysis (0.1 M HCl, 60°C) A->B Expose C Base Hydrolysis (0.1 M NaOH, 60°C) A->C Expose D Neutral Hydrolysis (Water, 60°C) A->D Expose E Oxidation (3% H₂O₂, RT) A->E Expose F Thermal (Solid, 80°C) A->F Expose G Photolytic (UV/Vis Light) A->G Expose H Time-Point Sampling B->H C->H D->H E->H F->H G->H I Quench Reaction H->I J Analytical Method (e.g., HPLC-UV/MS) I->J K Data Analysis J->K L Identify Degradants K->L M Elucidate Degradation Pathways K->M N Develop Stability-Indicating Method K->N

Caption: Workflow for a forced degradation study.

Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is crucial for separating the parent compound from its degradation products and accurately quantifying them. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose.[10]

HPLC Method Development

The development of a stability-indicating HPLC method for 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid should focus on achieving adequate resolution between the parent peak and all potential degradant peaks.

Initial HPLC Parameters:

ParameterRecommended ConditionRationale
Column C18 Reverse-Phase (e.g., 150 mm x 4.6 mm, 3.5 µm)Good retention for polar and non-polar compounds.
Mobile Phase A 0.1% Formic Acid in WaterProvides good peak shape for acidic compounds.
Mobile Phase B Acetonitrile or MethanolCommon organic modifiers for reverse-phase HPLC.
Gradient Start with a low percentage of B and ramp up.To elute compounds with a range of polarities.
Flow Rate 1.0 mL/minStandard flow rate for analytical HPLC.
Column Temperature 30°CFor reproducible retention times.
Detection UV at 210 nm (for the carboxylic acid) and/or Mass Spectrometry (MS)UV for quantification, MS for identification.
Peak Purity Analysis

Peak purity analysis using a photodiode array (PDA) detector is essential to ensure that the parent peak is not co-eluting with any degradation products.

Identification of Degradation Products

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the structural elucidation of degradation products.[11] By comparing the mass-to-charge ratio (m/z) of the degradation products with that of the parent compound, potential degradation pathways can be proposed.

Hypothetical Degradation Pathways

Based on the chemical structure, several degradation pathways can be postulated. The following diagram illustrates some of these possibilities.

Degradation_Pathways cluster_degradation Potential Degradation Products Parent 4-Fluoro-2-azabicyclo[2.1.1]hexane- 1-carboxylic acid Decarboxylation Decarboxylation Product Parent->Decarboxylation Heat/Acid RingOpening Ring-Opened Product Parent->RingOpening Acid/Base Oxidation N-Oxide Parent->Oxidation Oxidizing Agent

Caption: Hypothetical degradation pathways.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for evaluating the stability of 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid. By systematically applying the principles of forced degradation and utilizing robust analytical techniques, researchers can gain a thorough understanding of the molecule's degradation profile. This knowledge is critical for making informed decisions during drug development, from lead optimization and formulation to the establishment of appropriate storage and handling procedures.

Future work should focus on the isolation and definitive structural characterization of any identified degradation products using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, the toxicological profiles of these degradants should be assessed to ensure the safety of any potential drug candidate incorporating this novel scaffold.

References

  • Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Journal of Organic and Pharmaceutical Chemistry, 22(3).
  • Krow, G. R., et al. (2009). anti-Substituted-2-azabicyclo[2.1.1]hexanes: A Nucleophilic Displacement Route. The Journal of Organic Chemistry, 74(21), 8232-8240. Available at: [Link]

  • Grygorenko, O. O., et al. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry, 66(15), 5265-5268. Available at: [Link]

  • Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. Available at: [Link]

  • ResearchGate. (2025). Origin of Stability in Branched Alkanes. Retrieved from [Link]

  • Vallejo, D., et al. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC International - Chromatography Online. Available at: [Link]

  • Khan, S., & Murphy, C. D. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Environmental Science & Technology, 57(26), 9673–9682. Available at: [Link]

  • Choudhary, A. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Retrieved from [Link]

  • Onyx. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

  • Pharmaoffer. (n.d.). Unveil Key Factors Influencing the Physical Stability of Amorphous Solid Dispersions. Retrieved from [Link]

  • Salwiczek, M., et al. (2023). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PMC - PubMed Central. Available at: [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. Retrieved from [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

  • Pienimäki, J. P. (2012). Factors affecting the stability of drugs and drug metabolites in biological matrices. PubMed. Available at: [Link]

  • Biology LibreTexts. (2026). 18.5: Pathways of Amino Acid Degradation. Retrieved from [Link]

  • Pharmaceutical Technology. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Retrieved from [Link]

  • ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

  • Chemical Science. (2024). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. Retrieved from [Link]

  • PCCA. (2022). Factors That Affect the Stability of Compounded Medications. Retrieved from [Link]

  • ResearchGate. (2025). core components of analytical method validation for small molecules-an overview. Retrieved from [Link]

  • American Journal of Chemistry. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

  • National Institutes of Health. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Retrieved from [Link]

  • BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

Sources

Exploratory

The Strategic Incorporation of Fluorine in a Novel Proline Analogue: A Technical Guide to the Derivatives of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic Acid

Abstract The quest for novel chemical matter in drug discovery is a perpetual drive towards structures that offer improved potency, selectivity, and pharmacokinetic profiles. Three-dimensional (3D) scaffolds have become...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The quest for novel chemical matter in drug discovery is a perpetual drive towards structures that offer improved potency, selectivity, and pharmacokinetic profiles. Three-dimensional (3D) scaffolds have become a cornerstone of modern medicinal chemistry, offering an escape from the "flatland" of traditional aromatic and heteroaromatic compounds. Among these, conformationally constrained amino acid analogues have garnered significant attention. This guide provides an in-depth technical overview of the derivatives of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, a unique fluorinated and bridged proline analogue. We will explore the core synthesis strategies, derivatization potential, and the profound impact of the fluorine substituent on the physicochemical and structural properties of this promising scaffold. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this novel building block in their programs.

Introduction: The Rise of Bridged Proline Analogues in Medicinal Chemistry

The 2-azabicyclo[2.1.1]hexane scaffold, also known as 2,4-methanoproline, represents a class of conformationally rigid proline analogues.[1] Proline itself is a unique proteinogenic amino acid, exerting significant influence on the secondary structure of peptides and proteins. By introducing a methylene bridge between the C2 and C4 positions of the pyrrolidine ring, the conformational flexibility is further constrained, offering a powerful tool for locking in bioactive conformations and exploring chemical space with greater precision.[1] These bridged systems have shown promise as bioisosteric replacements for pyrrolidines and other cyclic amines in various drug discovery programs.[2]

The strategic incorporation of fluorine into drug candidates is a well-established strategy to modulate a variety of molecular properties.[3][4] The high electronegativity and small size of the fluorine atom can profoundly influence a molecule's pKa, lipophilicity (logP), metabolic stability, and binding affinity to its biological target.[3][5] This guide focuses on the derivatives of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, a scaffold that combines the conformational rigidity of the bicyclic system with the unique physicochemical properties imparted by a fluorine atom at a key position. We will delve into two primary avenues for introducing fluorine into this system: direct fluorination at the C4 position and the introduction of a fluoromethyl group at the same position.

Core Synthesis Strategies: Accessing the Fluorinated Scaffold

The synthesis of the 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid core can be approached through two principal strategies, each offering distinct advantages. The choice of route will depend on the desired final compound (C4-fluoro vs. C4-fluoromethyl) and the scale of the synthesis.

Direct C4-Fluorination via Photochemical Cyclization

The direct introduction of a fluorine atom at the C4 position has been achieved through a key photochemical [2+2] cycloaddition step.[6] This elegant approach builds the bicyclic core with the fluorine atom already in place, offering an efficient route to the target scaffold.

The synthesis commences with commercially available methyl 2-fluoroacrylate. A photochemical cyclization reaction with a suitable enamine partner, such as N-vinyl-2-pyrrolidinone, generates the 2-azabicyclo[2.1.1]hexane skeleton.[6] Subsequent chemical transformations are then required to install the carboxylic acid at the C1 position and perform any necessary protecting group manipulations.

G cluster_0 Direct C4-Fluorination Strategy Methyl 2-fluoroacrylate Methyl 2-fluoroacrylate Photochemical Cyclization Photochemical Cyclization Methyl 2-fluoroacrylate->Photochemical Cyclization N-vinyl-2-pyrrolidinone N-vinyl-2-pyrrolidinone N-vinyl-2-pyrrolidinone->Photochemical Cyclization Fluorinated Bicyclic Intermediate Fluorinated Bicyclic Intermediate Photochemical Cyclization->Fluorinated Bicyclic Intermediate [2+2] Cycloaddition Functional Group Interconversion Functional Group Interconversion Fluorinated Bicyclic Intermediate->Functional Group Interconversion Final Product 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Functional Group Interconversion->Final Product G cluster_1 4-Fluoromethyl Analogue Strategy Starting Materials Starting Materials Multistep Synthesis 5 Steps (32% overall yield) Starting Materials->Multistep Synthesis Hydroxymethyl Intermediate N-Boc-4-hydroxymethyl- 2,4-methanoproline Multistep Synthesis->Hydroxymethyl Intermediate Deoxyfluorination Deoxyfluorination Hydroxymethyl Intermediate->Deoxyfluorination Final Product N-Boc-4-(fluoromethyl)-2-azabicyclo [2.1.1]hexane-1-carboxylic acid Deoxyfluorination->Final Product

Caption: Synthetic workflow for the 4-fluoromethyl analogue.

Various deoxyfluorination reagents can be employed, with the choice impacting the reaction efficiency. While reagents like DAST (N,N-diethylaminosulfur trifluoride) and Morph-DAST provide the desired product, superior yields (up to 70%) have been achieved using XtalFluor-E®. [7] Table 1: Comparison of Core Synthesis Strategies

FeatureDirect C4-Fluorination4-Fluoromethyl via Deoxyfluorination
Key Reaction Photochemical [2+2] Cycloaddition [6]Deoxyfluorination of a primary alcohol [7]
Starting Materials Methyl 2-fluoroacrylate, EnamineReadily available starting materials for multi-step synthesis [7]
Scalability Potentially scalable with flow chemistryDemonstrated up to 0.7 kg scale for the precursor [7]
Advantages Direct installation of C4-FHigh-yielding, scalable precursor synthesis; milder final step
Challenges Control of stereochemistry in cycloadditionMulti-step synthesis of the precursor

Derivatization Strategies: Expanding the Chemical Space

The 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid core offers several handles for further derivatization, primarily at the C1-carboxylic acid and the N2-amine (once deprotected).

Amide Bond Formation at the C1-Carboxylic Acid

The carboxylic acid functionality is a versatile handle for elaboration, most commonly through amide bond formation. This allows for the introduction of a wide array of substituents, enabling the exploration of structure-activity relationships (SAR). The formation of an amide bond from a carboxylic acid and an amine requires activation of the carboxyl group. Given the sterically hindered nature of the bicyclic amino acid, standard peptide coupling conditions may require optimization. For challenging couplings involving sterically hindered substrates, protocols utilizing the in-situ formation of acyl fluorides have proven effective. [3] Common Amide Coupling Reagents and Conditions:

  • Carbodiimides: DCC (dicyclohexylcarbodiimide) or DIC (diisopropylcarbodiimide) with additives like HOBt (hydroxybenzotriazole) or HOBt/DMAP (4-dimethylaminopyridine).

  • Onium Salts: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate).

  • Acyl Fluoride Formation: Reagents like cyanuric fluoride or XtalFluor-E® can convert the carboxylic acid to the corresponding acyl fluoride, which then reacts with the amine.

G cluster_2 Derivatization Decision Tree Core Acid 4-Fluoro-2-azabicyclo[2.1.1]hexane- 1-carboxylic acid Desired Derivative Desired Derivative Core Acid->Desired Derivative Amide Amide Desired Derivative->Amide Amide Ester Ester Desired Derivative->Ester Ester N-Alkylation N-Alkylation Desired Derivative->N-Alkylation N-Alkylation (after deprotection) Coupling Amide Coupling Protocol Amide->Coupling Esterification Esterification Protocol Ester->Esterification Reductive Amination Reductive Amination/ Alkylation Protocol N-Alkylation->Reductive Amination

Caption: Decision tree for derivatization strategies.

Modification of the N2-Amine

For derivatives where the nitrogen is protected (e.g., with a Boc group), deprotection unveils a secondary amine that can be further functionalized. Standard methods for N-alkylation, such as reductive amination with aldehydes or ketones, or direct alkylation with alkyl halides, can be employed.

Physicochemical and Structural Properties: The Fluorine Effect

The introduction of fluorine into the 2-azabicyclo[2.1.1]hexane scaffold has a profound impact on its key physicochemical properties, which are critical for drug development.

  • pKa: The strong electron-withdrawing nature of the fluorine atom significantly influences the basicity of the secondary amine. The presence of fluorine generally increases the acidity of nearby protons, which translates to a lower pKa for the conjugate acid of the amine. This modulation of pKa can be crucial for optimizing drug-target interactions, solubility, and cell permeability.

  • Lipophilicity (logP): The effect of fluorination on lipophilicity is context-dependent. While a single fluorine atom can sometimes increase lipophilicity by masking polar C-H bonds, in other cases, the polar nature of the C-F bond can lead to a decrease in logP. For fluorinated bicyclic amines, the overall impact on logP is influenced by the number of fluorine atoms and their spatial orientation relative to the rest of the molecule. [8]

  • Conformational Rigidity: The bicyclic nature of the scaffold already imparts significant conformational constraint. The fluorine atom, particularly when directly attached to the ring, can further influence the preferred ring pucker through stereoelectronic effects, such as the gauche effect. This can lead to a more defined three-dimensional structure, which is highly desirable for rational drug design.

  • Metabolic Stability: Fluorination is a common strategy to block sites of metabolic oxidation. The strong C-F bond is generally resistant to cleavage by metabolic enzymes, which can lead to an improved pharmacokinetic profile and a longer half-life in vivo. [9] Table 2: Predicted Impact of Fluorination on Physicochemical Properties

PropertyNon-fluorinated ScaffoldFluorinated Scaffold (C4-F or C4-CH2F)Rationale
pKa (of N2-amine) HigherLowerInductive electron-withdrawing effect of fluorine
logP BaselineVariable (increase or decrease)Dependent on the overall molecular context and intramolecular interactions [8]
Metabolic Stability Susceptible to oxidation at C4Increased stability at C4Strong C-F bond is resistant to enzymatic cleavage [9]
Conformational Preference Defined by bicyclic corePotentially altered ring puckerStereoelectronic effects of the C-F bond

Analytical Characterization

The structural elucidation and purity assessment of these novel derivatives rely on standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides information on the proton environment. The rigid bicyclic structure often leads to well-resolved and characteristic splitting patterns.

    • ¹³C NMR: Confirms the carbon skeleton of the molecule.

    • ¹⁹F NMR: This is a particularly powerful technique for fluorinated compounds. The chemical shift of the fluorine nucleus is highly sensitive to its local electronic environment, providing a unique and clean spectral window for analysis. [2]

  • Mass Spectrometry (MS): Used to determine the molecular weight of the synthesized compounds and to confirm their elemental composition through high-resolution mass spectrometry (HRMS).

Table 3: Representative Analytical Data

CompoundTechniqueKey Observations
4-Fluoromethyl derivative ¹⁹F NMRA characteristic signal for the -CH₂F group.
4-Fluoro derivative ¹⁹F NMRA distinct signal for the fluorine atom directly attached to the bicyclic core.
Both derivatives¹H NMRComplex splitting patterns due to the rigid bicyclic system and coupling to fluorine.
Both derivativesHRMSAccurate mass measurement confirming the elemental formula.

Experimental Protocols

Protocol: Deoxyfluorination of N-Boc-4-(hydroxymethyl)-2,4-methanoproline methyl ester

This protocol is adapted from the work of Chernykh et al. (2024). [7]

  • Preparation: To a solution of N-Boc-4-(hydroxymethyl)-2,4-methanoproline methyl ester (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert atmosphere (e.g., argon or nitrogen) at 0 °C, add XtalFluor-E® (1.5 eq) portion-wise.

  • Reaction: Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature over 16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM (3 x volumes).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-Boc-4-(fluoromethyl)-2,4-methanoproline methyl ester.

Protocol: General Procedure for Amide Coupling
  • Activation: To a solution of N-Boc-4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (1.0 eq) in a suitable anhydrous solvent (e.g., DMF or DCM) at 0 °C, add the coupling reagent (e.g., HATU, 1.1 eq) and a non-nucleophilic base (e.g., diisopropylethylamine (DIPEA), 2.0 eq). Stir the mixture for 15-30 minutes to allow for the formation of the activated ester.

  • Coupling: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

  • Reaction: Allow the reaction to stir at room temperature until completion, as monitored by TLC or LC-MS (typically 2-24 hours).

  • Work-up: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash chromatography or preparative HPLC to yield the pure amide derivative.

Conclusion and Future Outlook

The derivatives of 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represent a valuable and underexplored class of building blocks for medicinal chemistry. The combination of conformational rigidity and the unique properties of fluorine offers a powerful platform for the design of novel therapeutics with potentially enhanced properties. The synthetic routes outlined in this guide provide practical access to both the C4-fluoro and C4-fluoromethyl analogues, opening the door for their broad application in drug discovery programs.

Future work in this area will likely focus on the development of stereoselective syntheses, the exploration of a wider range of derivatization reactions, and the systematic evaluation of these building blocks in various biological contexts. As the demand for novel 3D scaffolds continues to grow, the derivatives of 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid are poised to become important tools in the arsenal of the modern medicinal chemist.

References

  • Chernykh, A. V., Liashuk, O. S., Hurieva, A. M., Volochnyuk, D. M., & Grygorenko, O. O. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry, 22(3), 24–37. [Link]

  • Chernykh, A. V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. Available at: [Link]

  • Olifir, O. S., et al. (2023). pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... ResearchGate. Available at: [Link]

  • Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

  • Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8371-8413. [Link]

  • Tkachenko, A. N., et al. (2009). 4-Fluoro-2,4-methanoproline. Organic Letters, 11(24), 5674–5676. [Link]

  • Sinnaeve, D., et al. (2021). The 1D 19F NMR spectra showing the fluoroproline signals of the two... ResearchGate. Available at: [Link]

  • Mykhailiuk, P. K. (2018). Practical synthesis of 2,4-methanopyrrolidines was elaborated. ResearchGate. Available at: [Link]

  • Vasiuta, R. I., & Gorichko, M. V. (2014). Synthesis of 4-hydroxymethyl-2,4-methanoproline. ResearchGate. Available at: [Link]

  • Due-Hansen, M. E., et al. (2016). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. Available at: [Link]

  • Chernykh, A. V., et al. (2024). (PDF) Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. Available at: [Link]

  • Scott, P. J. H. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Available at: [Link]

  • Li, Z. (2021). Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester. Google Patents.
  • Li, X. (2025). Divergent Synthesis of gem-Difluoro-2-oxabicyclo[2.1.1]hexanes Enabled by 1,3-Oxygen Rearrangement. ACS Publications. Available at: [Link]

  • Salwiczek, M., et al. (2012). Fluorinated amino acids. Refubium. Available at: [Link]

  • HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]

  • Danda, H. (2017). Synthesis of Sterically Hindered N-Acylated Amino Acids from N-Carboxyanhydrides. ACS Publications. Available at: [Link]

  • Li, X. (2024). gem-Difluorobicyclo[2.1.1]hexanes via Photochemical [2π + 2σ] Cycloaddition Initiated by Oxidative. Xingwei Li. Available at: [Link]

  • Vasiuta, R. I., & Gorichko, M. V. (2014). ChemInform Abstract: Synthesis of 4-Hydroxymethyl-2,4-methanoproline. ResearchGate. Available at: [Link]

  • Grygorenko, O. O. (2023). The LogP–pKa plot of fused bicyclic compounds (represented by larger... ResearchGate. Available at: [Link]

  • Scott, P. J. H. (2025). Utilization of fluorinated α-amino acids in small molecule drug design. PubMed. Available at: [Link]

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

  • Edgar, M., et al. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)pyridine. Loughborough University Research Repository. Available at: [Link]

  • Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. Available at: [Link]

  • Sergey, V. D. (2022). Ultrafast 19F MAS NMR. [No Source Provided].
  • Fernandez-Lazaro, F. (2024). The Fluoro-Pauson-Khand Reaction in the Synthesis of Enantioenriched Nitrogenated Bicycles Bearing a. [No Source Provided].

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: The Role of 2-Azabicyclo[2.1.1]hexanes in Modern Medicinal Chemistry

Introduction: Embracing Three-Dimensionality in Drug Design The imperative in modern drug discovery to "escape from flatland" has driven the exploration of novel, three-dimensional molecular scaffolds.[1] Over-reliance o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Embracing Three-Dimensionality in Drug Design

The imperative in modern drug discovery to "escape from flatland" has driven the exploration of novel, three-dimensional molecular scaffolds.[1] Over-reliance on flat, aromatic structures in drug candidates has often been linked to poor physicochemical properties, metabolic instability, and off-target effects.[2][3] In this context, saturated bicyclic systems have emerged as powerful tools for medicinal chemists. Among these, the 2-azabicyclo[2.1.1]hexane framework, a bridged pyrrolidine analog, has garnered significant interest due to its unique conformational constraints and its ability to serve as a versatile bioisostere.[2][4]

This guide provides an in-depth overview of the medicinal chemistry applications of 2-azabicyclo[2.1.1]hexanes. We will explore their utility as conformationally rigid scaffolds and bioisosteric replacements for common pharmacophoric elements. Furthermore, we will provide detailed protocols for the synthesis and functionalization of these valuable building blocks, offering practical insights for researchers in drug development.

The 2-Azabicyclo[2.1.1]hexane Scaffold: Key Structural Features and Advantages

The 2-azabicyclo[2.1.1]hexane core, also known as 2,4-methanopyrrolidine, is a strained bicyclic system that rigidly holds substituents in well-defined spatial orientations.[4] This conformational rigidity is a key advantage in drug design, as it can pre-organize a molecule for optimal interaction with its biological target, potentially leading to enhanced potency and selectivity. The defined exit vectors of this scaffold make it an attractive building block for creating molecules with precise three-dimensional shapes.

Core Structure of 2-Azabicyclo[2.1.1]hexane

Caption: General structure of the 2-azabicyclo[2.1.1]hexane ring system.

Application Note 1: Bioisosteric Replacement of Phenyl Rings and Proline

A significant application of the 2-azabicyclo[2.1.1]hexane scaffold is its use as a bioisostere for both ortho-substituted phenyl rings and the amino acid proline.[5]

As a Phenyl Ring Bioisostere

The rigid, three-dimensional nature of the 2-azabicyclo[2.1.1]hexane core allows it to mimic the spatial arrangement of substituents on an ortho-disubstituted benzene ring. This bioisosteric replacement can lead to several advantages:

  • Improved Physicochemical Properties: Replacing a flat, lipophilic aromatic ring with a saturated, sp³-rich scaffold can improve aqueous solubility and reduce metabolic liability, key attributes for developing successful drug candidates.[2]

  • Enhanced Target Engagement: The defined exit vectors of the bicyclic system can position key binding groups more precisely within a protein's active site, potentially increasing potency and selectivity.

  • Novel Chemical Space: The introduction of this scaffold provides access to novel chemical space, enabling the development of intellectual property.[3]

As a Constrained Proline Analogue

The 2-azabicyclo[2.1.1]hexane system can also be considered a conformationally constrained analogue of proline, an amino acid that plays a critical role in protein structure and function.[5] The bicyclic nature of 2,4-methanoproline, an amino acid derivative of this scaffold, restricts the puckering of the pyrrolidine ring and influences the cis/trans isomerization of the preceding peptide bond.[6] This has been exploited in peptide-based drug design to stabilize specific conformations and enhance biological activity.[6]

Application Note 2: Improving Drug-like Properties

The incorporation of 2-azabicyclo[2.1.1]hexane scaffolds has been shown to positively impact the drug-like properties of lead compounds. In the optimization of LRRK2 kinase inhibitors, for instance, the introduction of this unique bicyclic system led to improvements in both solubility and metabolic clearance.[2] This highlights the potential of this scaffold to address common challenges in drug development related to ADME (absorption, distribution, metabolism, and excretion) properties.

PropertyPhenyl-containing Compound2-Azabicyclo[2.1.1]hexane AnalogueRationale for Improvement
Solubility LowerHigherIncreased sp³ character and reduced planarity disrupt crystal packing, leading to better solvation.
Metabolic Stability Susceptible to oxidationMore resistantSaturated C-H bonds are generally less prone to metabolic oxidation than aromatic C-H bonds.
Lipophilicity (cLogP) HigherLowerThe replacement of a carbon-rich aromatic ring with a more compact, nitrogen-containing bicyclic system can reduce lipophilicity.

Table 1: Comparison of Physicochemical Properties between a Hypothetical Phenyl-containing Compound and its 2-Azabicyclo[2.1.1]hexane Analogue.

Experimental Protocols

The following protocols provide a general framework for the synthesis and functionalization of 2-azabicyclo[2.1.1]hexane derivatives, based on established literature procedures.[6][7]

Protocol 1: Multigram Synthesis of a Key N-Boc-4-(hydroxymethyl)-2,4-methanoproline Intermediate

This protocol outlines a scalable synthesis of a versatile N-Boc protected 2-azabicyclo[2.1.1]hexane building block, which can be further functionalized.[6][7]

Workflow for the Synthesis of a Key 2-Azabicyclo[2.1.1]hexane Intermediate

synthesis_workflow cluster_0 Synthesis of Bicyclic Lactone cluster_1 Formation of the Azabicyclo[2.1.1]hexane Core cluster_2 Protection and Isolation start Starting Materials (e.g., 3,3-bis(bromomethyl)oxetane and diethyl malonate) step1 Spirocyclization start->step1 step2 Acidic Rearrangement step1->step2 lactone Bicyclic Lactone Intermediate step2->lactone step3 Curtius Rearrangement lactone->step3 step4 Base-mediated Recyclization step3->step4 amino_acid Amphiphilic Amino Acid step4->amino_acid step5 N-Boc Protection amino_acid->step5 step6 Extraction step5->step6 final_product N-Boc-4-(hydroxymethyl)- 2,4-methanoproline step6->final_product

Caption: A generalized workflow for the multi-step synthesis of a key 2-azabicyclo[2.1.1]hexane building block.

Materials and Reagents:

  • 3,3-bis(bromomethyl)oxetane

  • Diethyl malonate

  • Sodium hydride (NaH)

  • Dimethylformamide (DMF)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Diphenylphosphoryl azide (DPPA)

  • Triethylamine (TEA)

  • tert-Butanol (t-BuOH)

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Sodium hydrogen sulfate (NaHSO₄)

  • Ethyl acetate (EtOAc)

  • Brine

Procedure:

  • Synthesis of Diethyl 2-oxaspiro[3.3]heptane-6,6-dicarboxylate:

    • Rationale: This step constructs the spirocyclic precursor to the bicyclic system. The use of dibromide and diethyl malonate is reported to be effective for this transformation.[6]

    • Slowly add diethyl malonate to a suspension of NaH in DMF at 0 °C.

    • After stirring, heat the mixture and add a solution of 3,3-bis(bromomethyl)oxetane in DMF.

    • Heat the reaction to reflux and stir overnight.

    • Work-up involves dilution with water, extraction with an organic solvent (e.g., tBuOMe), and purification by distillation.[6]

  • Acidic Rearrangement to Bicyclic Lactone:

    • Rationale: Acid-catalyzed rearrangement of the spiro-oxetane yields the bicyclic lactone core.

    • Treat the product from step 1 with a strong acid (e.g., H₂SO₄) in a suitable solvent.

    • Heat the mixture to facilitate the rearrangement.

    • Isolate the bicyclic lactone after aqueous work-up and purification.

  • Curtius Rearrangement and Recyclization:

    • Rationale: The Curtius rearrangement converts the carboxylic acid (obtained after hydrolysis of the lactone) to an isocyanate, which then undergoes intramolecular cyclization to form the 2-azabicyclo[2.1.1]hexane ring system.

    • Hydrolyze the bicyclic lactone to the corresponding carboxylic acid using aqueous NaOH.

    • Perform a Curtius rearrangement on the carboxylic acid using DPPA and TEA in the presence of t-BuOH.

    • The resulting intermediate undergoes base-mediated recyclization to form the highly hydrophilic amino acid.[7]

  • N-Boc Protection and Isolation:

    • Rationale: Due to the high water solubility of the amino acid, it is converted to its N-Boc derivative in situ to facilitate extraction from the aqueous phase.[7]

    • To the aqueous solution of the amino acid, add Boc₂O and a suitable base (e.g., NaOH) to maintain a basic pH.

    • After the reaction is complete, acidify the solution with NaHSO₄ and extract the N-Boc protected product with ethyl acetate.

    • Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure to yield the final product.

Protocol 2: Functionalization of the 2-Azabicyclo[2.1.1]hexane Scaffold

The N-Boc-4-(hydroxymethyl)-2,4-methanoproline intermediate is a versatile building block that can be further modified at the hydroxyl group and the carboxylic acid.

A. Conversion of the Hydroxyl Group to an Amine:

  • Rationale: This three-step sequence is a standard method for converting a primary alcohol to a primary amine.[6]

  • Mesylation: React the alcohol with methanesulfonyl chloride (MsCl) and a base (e.g., triethylamine) in a chlorinated solvent to form the mesylate.

  • Azide Displacement: Displace the mesylate with sodium azide (NaN₃) in a polar aprotic solvent like DMF.

  • Reduction: Reduce the azide to the corresponding amine via catalytic hydrogenation (e.g., H₂, Pd/C) in a solvent such as methanol saturated with ammonia to prevent side reactions.[6]

B. Deoxyfluorination of the Hydroxyl Group:

  • Rationale: The introduction of fluorine can significantly modulate the physicochemical properties of a molecule. Deoxyfluorination is a direct method to replace a hydroxyl group with a fluorine atom.

  • Treat the N,O-protected building block with a deoxyfluorinating agent such as DAST or XtalFluor-E® in an appropriate solvent. XtalFluor-E® has been reported to give higher yields in some cases.[6]

Conclusion

The 2-azabicyclo[2.1.1]hexane scaffold represents a valuable tool for medicinal chemists seeking to overcome the limitations of flat, aromatic molecules. Its rigid, three-dimensional structure and its ability to act as a bioisostere for both phenyl rings and proline make it an attractive building block for the design of novel therapeutics with improved drug-like properties. The synthetic routes to these scaffolds are becoming increasingly robust and scalable, paving the way for their broader application in drug discovery programs.[2][6] The protocols and application notes provided herein offer a starting point for researchers to explore the potential of this exciting class of compounds.

References

  • Chernykh, A.V.; Liashuk, O.S.; Hurieva, A. M.; Volochnyuk, D. M.; Grygorenko, O. O. Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry 2024, 22 (3).
  • Chernykh, A.V.; Liashuk, O.S.; Hurieva, A. M.; Volochnyuk, D. M.; Grygorenko, O. O. Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1- Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry 2024, 22 (3).
  • Candito, D. A.; Simov, V.; Liu, P.; Maddess, M. L. A Concise Synthesis of a Key Azabicyclo[2.1.1]hexane Building Block for N-Heteroaryl Indazole LRRK2 Kinase Inhibitors. SYNLETT 2025.
  • Krow, G. R. et al. A Novel Synthesis of 2-Azabicyclo[2.1.1]hexane from Pyridine. The Journal of Organic Chemistry.
  • Chernykh, A.V. et al. (PDF) Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs.
  • Krow, G. R. et al. anti-Substituted-2-azabicyclo[2.1.1]hexanes. A Nucleophilic Displacement Route.
  • Garrido-García, P. et al. Enantioselective Photocatalytic Synthesis of Bicyclo[2.1.1]hexanes as Ortho-disubstituted Benzene Bioisosteres with improved Biological Activity. IAdChem - Institute for Advanced Research in Chemical Sciences.
  • Lin, K. et al. Late-Stage N-Atom Deletion of Multisubstituted 2-Azabicyclo[2.1.1]Hexanes.
  • Wright, B. A. et al. Skeletal Editing Approach to Bridge-Functionalized Bicyclo[1.1.1]pentanes from Azabicyclo[2.1.1]hexanes. eScholarship.org.
  • Patel, A. B.; Malpass, J. R. Modification of 1-substituents in the 2-azabicyclo[2.1.
  • Krow, G. R. et al. 5(6)-anti-Substituted-2-azabicyclo[2.1.1]hexanes: A Nucleophilic Displacement Route. Journal of Organic Chemistry 2009, 74, 8232–8242.
  • List, B. et al. Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. PMC.
  • Raines, R. T. et al. Substituted 2-azabicyclo[2.1.

Sources

Application

4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid: A Conformationally Locked Proline Mimetic for Peptide and Drug Discovery

An Application Note and Protocol Guide for Researchers Introduction: The Unique Role of Proline and the Quest for Mimetics Proline, with its unique cyclic structure, plays a pivotal role in determining the architecture a...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol Guide for Researchers

Introduction: The Unique Role of Proline and the Quest for Mimetics

Proline, with its unique cyclic structure, plays a pivotal role in determining the architecture and function of peptides and proteins.[1][2][3] Its pyrrolidine ring imposes significant conformational constraints on the peptide backbone, influencing secondary structures and mediating critical biological interactions. The cis-trans isomerization of the peptidyl-prolyl bond is a rate-limiting step in protein folding, further highlighting proline's influence.[2][3]

In the fields of medicinal chemistry and drug development, there is a continuous effort to design peptides with enhanced stability, bioactivity, and cell permeability. This has led to the development of proline mimetics—synthetic analogs that replicate or modulate the structural properties of proline.[1][4] An ideal proline mimetic would offer precise control over the local peptide conformation, thereby fine-tuning its biological activity.

This guide introduces 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid , a novel, conformationally constrained, and fluorinated proline analog. The rigid bicyclic core of this molecule locks the puckering of the pyrrolidine ring, while the strategically placed fluorine atom introduces potent stereoelectronic effects.[2][5][6] These features are expected to provide exceptional control over peptide conformation and stability.

Synthesis of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid: A Proposed Pathway

While a direct, published synthesis for 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is not yet available, a plausible synthetic route can be proposed based on established methods for constructing the 2-azabicyclo[2.1.1]hexane core and introducing fluorine.[4][7][8][9] The following multi-step synthesis is a suggested pathway starting from a known bicyclic alcohol intermediate.

Proposed Synthetic Pathway

Synthetic_Pathway cluster_0 Core Synthesis (Based on Literature) cluster_1 Proposed Fluorination and Deprotection A N-Boc-4-hydroxymethyl- 2-azabicyclo[2.1.1]hexane- 1-carboxylic acid methyl ester B N-Boc-4-hydroxy- 2-azabicyclo[2.1.1]hexane- 1-carboxylic acid methyl ester A->B Oxidation C N-Boc-4-oxo- 2-azabicyclo[2.1.1]hexane- 1-carboxylic acid methyl ester B->C Oxidation (e.g., DMP) D N-Boc-4-fluoro- 2-azabicyclo[2.1.1]hexane- 1-carboxylic acid methyl ester C->D Deoxofluorination (e.g., DAST) E 4-Fluoro-2-azabicyclo[2.1.1]hexane- 1-carboxylic acid D->E Hydrolysis & Deprotection (e.g., LiOH then TFA) SPPS_Workflow Resin Resin-NH2 Fmoc_AA1 Couple Fmoc-AA1 Resin->Fmoc_AA1 Deprotect1 Fmoc Deprotection (Piperidine/DMF) Fmoc_AA1->Deprotect1 Wash1 Wash Deprotect1->Wash1 Fmoc_Mimetic Couple Fmoc-Mimetic (HBTU/HOBt/DIPEA) Wash1->Fmoc_Mimetic Deprotect2 Fmoc Deprotection Fmoc_Mimetic->Deprotect2 Wash2 Wash Deprotect2->Wash2 Fmoc_AA3 Couple Fmoc-AA3 Wash2->Fmoc_AA3 Cleavage Cleavage & Deprotection (TFA Cocktail) Fmoc_AA3->Cleavage Purification Purification (HPLC) Cleavage->Purification

Sources

Method

Application Notes & Protocols: The Role of 4-Fluoro-2,4-Methanoproline Analogs in Enhancing Collagen Stability

Executive Summary: Beyond Hydroxylation for Collagen Engineering Collagen, the most abundant protein in vertebrates, owes its structural integrity to the formation of a stable triple helix. Nature achieves this stability...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Beyond Hydroxylation for Collagen Engineering

Collagen, the most abundant protein in vertebrates, owes its structural integrity to the formation of a stable triple helix. Nature achieves this stability primarily through the post-translational hydroxylation of proline residues to 4-hydroxyproline (Hyp), a process catalyzed by collagen prolyl 4-hydroxylases[1]. While crucial in vivo, this enzymatic dependence presents limitations for the de novo design of synthetic collagen-mimetic peptides (CMPs) for therapeutic and biomaterial applications. The development of proline analogs that intrinsically confer high thermal stability offers a powerful tool to engineer hyperstable collagenous materials with precisely tunable properties.

This guide focuses on a class of powerful proline surrogates, specifically (2S,4R)-4-fluoroproline (Flp), which imparts exceptional stability to the collagen triple helix. We will explore the underlying stereoelectronic mechanism, provide detailed protocols for the synthesis and analysis of Flp-containing CMPs, and discuss their applications in research and drug development.

The Mechanistic Basis of Fluoroproline-Induced Stability

The stability of the collagen triple helix is exquisitely sensitive to the conformation of its constituent polyproline II (PPII) helices. The incorporation of (2S,4R)-4-hydroxyproline (Hyp) in the Yaa position of the repeating Gly-Xaa-Yaa triplet is a key stabilizing element. For decades, it was believed this stability arose from hydrogen bonds mediated by water bridges. However, compelling evidence now points to a dominant stereoelectronic effect [2][3].

The electronegative substituent at the 4-position of the proline ring governs the pucker of the five-membered ring.

  • (2S,4R)-4-hydroxyproline (Hyp) favors a Cγ-exo pucker . This conformation pre-organizes the peptide backbone's ϕ and ψ dihedral angles into the precise geometry required for stable triple helix formation[3][4].

  • (2S,4R)-4-fluoroproline (Flp) features a fluorine atom, which is more electronegative than the hydroxyl group of Hyp. This potent inductive effect strongly enforces the Cγ-exo pucker, leading to an even greater degree of conformational pre-organization[4][5].

This enhanced pre-organization means that less conformational entropy is lost upon folding of the triple helix, resulting in a significant thermodynamic advantage and a dramatically higher melting temperature (Tm), the midpoint of the thermal transition between the triple-helical and single-stranded states[5][6].

G cluster_0 Mechanism of Stabilization Pro Proline (Flexible Pucker) Flp (2S,4R)-4-Fluoroproline (Flp) (Strong Inductive Effect) Pucker Enforces Cγ-exo Pucker Flp->Pucker Fluorine's Electronegativity Preorg Pre-organizes Peptide Backbone into PPII Helix Pucker->Preorg Stability Hyperstable Triple Helix Preorg->Stability Lowers Entropic Cost of Folding

Caption: Mechanism of Flp-induced collagen hyperstability.

Quantitative Impact on Thermal Stability

The substitution of Hyp with Flp in the Yaa position of CMPs results in a dramatic and predictable increase in thermal stability. This allows for the fine-tuning of a biomaterial's properties for specific applications[4].

Peptide SequenceDescriptionMelting Temperature (Tm)
(Pro-Pro-Gly)10Baseline peptide with no 4-position substitution.~41°C[7]
(Pro-Hyp-Gly)10Mimics naturally stabilized collagen.~69°C[7]
(Pro-Flp-Gly)10Hyperstable peptide with fluoroproline.~91°C [7]
Table 1. Comparison of melting temperatures (Tm) for collagen-mimetic peptides (CMPs). The data highlights the superior stabilizing effect of (2S,4R)-4-fluoroproline (Flp) compared to 4-hydroxyproline (Hyp).

Experimental Protocols

The following protocols provide a framework for synthesizing and characterizing Flp-containing CMPs.

Protocol 1: Synthesis of Flp-Containing Collagen-Mimetic Peptides

This protocol outlines a standard Fmoc-based solid-phase peptide synthesis (SPPS) approach for a representative peptide, such as (Pro-Flp-Gly)7.

Rationale: SPPS allows for the precise, residue-by-residue construction of the peptide chain on a solid resin support, enabling the incorporation of non-proteinogenic amino acids like Flp at specific positions[7].

Materials:

  • Fmoc-Gly-Wang resin

  • Fmoc-protected amino acids: Fmoc-Pro-OH, Fmoc-(2S,4R)-4-F-Pro-OH (Fmoc-Flp-OH)

  • Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Solvent: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

  • Deprotection solution: 20% (v/v) piperidine in DMF

  • Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H2O

  • Cold diethyl ether

Procedure:

  • Resin Swelling: Swell the Fmoc-Gly-Wang resin in DMF for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Remove the Fmoc group from the resin-bound glycine by treating with 20% piperidine in DMF for 5 minutes, then repeat for 15 minutes. Wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Amino Acid Coupling (Flp): a. Pre-activate a 4-fold molar excess of Fmoc-Flp-OH with HBTU (3.98 eq) and DIPEA (6 eq) in DMF for 5 minutes. b. Add the activated amino acid solution to the resin. Allow the coupling reaction to proceed for 2 hours at room temperature. c. Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test to confirm complete coupling.

  • Amino Acid Coupling (Pro): Repeat steps 2 and 3 using Fmoc-Pro-OH.

  • Amino Acid Coupling (Gly): Repeat steps 2 and 3 using Fmoc-Gly-OH.

  • Chain Elongation: Repeat the deprotection/coupling cycle (steps 2-5) for the Pro-Flp-Gly triplet until the desired peptide length ((Pro-Flp-Gly)7) is achieved.

  • Final Deprotection: Perform a final Fmoc deprotection (Step 2).

  • Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

  • Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the solution dropwise into a large volume of ice-cold diethyl ether.

  • Purification: Pellet the peptide via centrifugation, wash with cold ether, and dry. Purify the crude peptide using reverse-phase HPLC (RP-HPLC) on a C18 column.

  • Verification: Confirm the mass of the purified peptide using Mass Spectrometry (e.g., MALDI-TOF or ESI-MS). Lyophilize the pure fractions for storage.

Protocol 2: Thermal Stability Analysis by Circular Dichroism (CD) Spectroscopy

Rationale: CD spectroscopy is a powerful technique for monitoring the secondary structure of proteins[8]. The collagen triple helix has a characteristic CD spectrum with a positive peak around 221-225 nm, which is lost upon thermal denaturation. Monitoring the signal at this wavelength as a function of temperature allows for the precise determination of the melting temperature (Tm)[9].

Materials:

  • Lyophilized, purified CMP

  • Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

  • CD Spectropolarimeter with a temperature-controlled cell holder

  • Quartz cuvette (1 mm path length)

Procedure:

  • Sample Preparation: Dissolve the lyophilized peptide in PBS to a final concentration of 0.1-0.2 mg/mL (e.g., 150 µM)[10]. Allow the solution to anneal at 4°C for at least 24 hours to ensure complete triple helix formation.

  • Instrument Setup: a. Set the CD spectropolarimeter to monitor the ellipticity at 225 nm[10]. b. Set the temperature ramp rate to 0.5°C/min or slower to maintain thermal equilibrium[11]. c. Set the temperature range (e.g., from 4°C to 110°C for a hyperstable Flp-peptide).

  • Data Acquisition: a. Load the peptide solution into the quartz cuvette and place it in the temperature-controlled holder. b. Equilibrate at the starting temperature (4°C) for 10-15 minutes. c. Begin the temperature ramp and record the CD signal at 225 nm.

  • Data Analysis: a. Plot the CD signal (mdeg) versus temperature (°C). The resulting curve will show a sharp cooperative transition. b. Normalize the data to the fraction folded. The pre-transition baseline represents the 100% folded state, and the post-transition baseline represents the 0% folded state. c. The melting temperature (Tm) is the temperature at which the fraction folded is 0.5 (the midpoint of the transition)[11]. This is typically determined by fitting the data to a sigmoidal curve or by finding the maximum of the first derivative.

  • Reversibility Check (Optional): After the heating scan, perform a cooling scan at the same rate to check if the folding process is reversible, a common characteristic of CMPs.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Scaling Up Photochemical Reactions

Welcome to the Technical Support Center for Scaling Up Photochemical Reactions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning phot...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Scaling Up Photochemical Reactions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning photochemical reactions from the lab bench to larger-scale production. As a Senior Application Scientist, I've structured this guide to provide not just "how-to" instructions, but also the fundamental reasoning behind each troubleshooting step and experimental design choice. Our goal is to empower you with the expertise to anticipate and overcome common scale-up challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and concerns that arise during the scale-up of photochemical reactions.

Q1: My reaction works perfectly on a milligram scale in a vial, but the yield drops significantly when I try to scale it up in a larger round-bottom flask. What's going wrong?

This is a classic and frequent problem that stems from the fundamental principles of photochemistry. The primary culprit is what's known as "photon transport limitation" or the "attenuation effect".[1][2][3]

  • The Science: According to the Beer-Lambert law, the intensity of light decreases exponentially as it passes through a solution.[4] In a small vial, the path length for light is short, allowing for relatively uniform irradiation of the entire reaction mixture. However, when you move to a larger flask, the path length increases dramatically. Consequently, the outer layers of the solution absorb most of the photons, leaving the inner core of the reaction mixture in the "dark".[4] This non-uniform irradiation leads to incomplete conversion, longer reaction times, and the potential for side-product formation in the over-irradiated outer regions.[1][2][3] Simply increasing the size of a batch reactor is an ineffective scale-up strategy for photochemical reactions.[1][2][3]

  • The Solution: The most effective solution is to transition to a continuous-flow chemistry setup.[2][5] Flow reactors utilize narrow tubing or micro-structured channels, which significantly reduce the optical path length, ensuring that all of the reaction mixture is efficiently and uniformly irradiated.[3][4] This approach not only improves reaction efficiency but also enhances safety and reproducibility.[2][5]

Q2: I'm using a more powerful lamp for my scaled-up reaction, but I'm seeing more by-products and even some degradation of my desired product. Why is more light not always better?

This is a common misconception. While a certain number of photons are required as a reagent for the reaction to proceed, excessive light intensity can be detrimental.[6]

  • The Science: High-intensity light sources, especially those with a broad emission spectrum, can lead to several issues.[6] Firstly, they can cause localized overheating, which can degrade sensitive starting materials, intermediates, or products.[7][8] Secondly, if your product still has some absorbance at the wavelength of your light source, it can absorb another photon and undergo a subsequent, undesired photochemical reaction, leading to by-product formation.[6] This is particularly problematic in larger batch reactors where the product formed at the reactor wall is exposed to high light intensity for extended periods.[6] Using a light source with a narrow emission spectrum, such as an LED, that is specifically matched to the absorption maximum of your reactant or photocatalyst can help to avoid the excitation of other components in the reaction mixture and minimize side reactions.[6]

  • The Solution:

    • Optimize Light Intensity: Instead of simply using the most powerful lamp available, determine the optimal light intensity for your reaction. This can be done through a series of small-scale experiments where you vary the light intensity and monitor the reaction progress and by-product formation.

    • Choose the Right Wavelength: Use a monochromatic light source, like an LED, that emits at a wavelength strongly absorbed by your reactant or photocatalyst but not by your product.[6]

    • Ensure Efficient Cooling: Implement an effective cooling system to dissipate the excess heat generated by the light source.[7][8] This is crucial for maintaining the stability of your reaction components.[8]

Q3: What is "quantum yield" and why is it important for scaling up my reaction?

Understanding the quantum yield of your reaction is crucial for a rational and efficient scale-up strategy.

  • The Science: The quantum yield (Φ) is a measure of the efficiency of a photochemical reaction. It is defined as the number of molecules of a specific product formed for each photon absorbed by the reaction mixture.[6] A quantum yield of less than one (Φ < 1) is common.[6] In some cases, such as radical chain reactions, the quantum yield can be much greater than one.[6]

  • Why it Matters for Scale-Up: Knowing the quantum yield allows you to treat photons as a stoichiometric reagent.[1] By determining the number of photons required to convert a certain amount of your starting material on a small scale, you can calculate the photon flux needed for a larger scale. This helps in selecting the appropriate light source and reactor setup. It also helps you identify if your reaction is "photon-limited" (meaning the rate is determined by the availability of light) or if other factors like mass transfer or reaction kinetics are the bottleneck.[1][5]

  • How to Determine It: Chemical actinometry is a technique used to measure the photon flux of a light source by employing a chemical reaction with a known quantum yield.[1] This information can then be used to determine the quantum yield of your specific reaction.[1]

Q4: My reaction involves a solid photocatalyst. How do I ensure it remains active and evenly distributed when I scale up?

Working with heterogeneous photocatalysts at scale introduces challenges related to mixing and mass transport.

  • The Science: For a solid photocatalyst to be effective, it needs to be suspended in the reaction mixture to ensure it is adequately illuminated and can interact with the reactants. In a large, poorly mixed reactor, the catalyst can settle, leading to inefficient light absorption and reduced reaction rates. Additionally, prolonged irradiation can sometimes lead to catalyst deactivation.

  • The Solution:

    • Enhanced Mixing: For batch reactors, vigorous mechanical stirring is essential. For larger-scale operations, consider specialized reactors that promote mixing, such as a Continuous Stirred-Tank Reactor (CSTR) or a spinning disk reactor.[4][9] In flow chemistry, static mixers can be incorporated into the reactor tubing to improve mixing.[9]

    • Catalyst Immobilization: To simplify catalyst recovery and prevent settling, consider immobilizing the photocatalyst on a solid support or within the reactor itself.

    • Catalyst Stability and Recovery: Evaluate the long-term stability of your photocatalyst under the reaction conditions. After the reaction, you will need an efficient method for recovering and potentially regenerating the catalyst for reuse, which is a key consideration for process sustainability.[5]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving common problems encountered during the scale-up of photochemical reactions.

Problem Potential Causes Troubleshooting Steps & Solutions
Low Conversion/Yield 1. Insufficient light penetration (attenuation).[1][4] 2. Inefficient mixing.[9] 3. Incorrect wavelength or light intensity.[6] 4. Temperature too low. 5. Catalyst deactivation.1. Switch to a flow reactor: This is the most effective way to address light penetration issues.[1] If using a batch reactor, ensure vigorous stirring. 2. Improve mixing: In flow, add static mixers.[9] In batch, use an appropriate overhead stirrer. 3. Characterize your light source: Use a spectrometer to verify the emission wavelength. Perform experiments to find the optimal light intensity. 4. Optimize temperature: Systematically vary the reaction temperature to find the optimum. Ensure your cooling/heating system is functioning correctly. 5. Test catalyst activity: Isolate the catalyst after a reaction and test its activity in a small-scale reaction.
By-product Formation 1. Over-irradiation of the product.[6] 2. Broad-spectrum light source causing side reactions.[6] 3. High reaction temperature.[7][8] 4. Presence of oxygen (for oxygen-sensitive reactions).[6]1. Reduce light intensity or residence time: In a flow reactor, increase the flow rate. In batch, reduce the reaction time or light intensity. 2. Use a monochromatic light source (LED): Match the wavelength to the absorbance of the reactant/photocatalyst.[6] Use filters if using a broad-spectrum lamp.[7] 3. Improve cooling: Ensure your cooling system is adequate to maintain the desired temperature.[8] 4. Degas the reaction mixture: Thoroughly degas your solvents and reactants and maintain an inert atmosphere (e.g., nitrogen or argon).[10]
Reactor Fouling 1. Formation of insoluble by-products.[7][11] 2. Deposition of catalyst or starting material. 3. Photopolymerization of reactants or products.1. Optimize reaction conditions: See "By-product Formation" section. Lowering the reaction temperature can sometimes prevent the formation of insoluble materials.[11] 2. Improve solubility: Choose a solvent in which all components are fully soluble. For heterogeneous reactions in flow, a CSTR or a system designed for slurries may be necessary.[11] 3. Add a polymerization inhibitor: If applicable, add a small amount of a suitable inhibitor.
Inconsistent Results 1. Fluctuations in light source intensity. 2. Inconsistent temperature control. 3. Poor mixing leading to non-uniform reaction conditions. 4. Degradation of reagents or solvents.1. Monitor light source output: Use a power meter or actinometry to check for consistency. Allow lamps to warm up to a stable output before starting the reaction. 2. Monitor and log temperature: Use a calibrated temperature probe to ensure consistent temperature control. 3. Standardize mixing: Use a tachometer to ensure the stirring rate is consistent between batches. 4. Use fresh, high-purity reagents: Store reagents and solvents under appropriate conditions to prevent degradation.[10]
Visualizing the Challenges

The following diagram illustrates the interconnected nature of the primary challenges in scaling up photochemical reactions.

ScaleUp_Challenges cluster_core Core Problem cluster_consequences Consequences cluster_factors Influencing Factors Light_Penetration Light Penetration (Attenuation) Low_Yield Low Yield/ Conversion Light_Penetration->Low_Yield Side_Reactions Side Reactions/ By-products Light_Penetration->Side_Reactions Side_Reactions->Low_Yield Inconsistent_Results Inconsistent Results Reactor_Design Reactor Design Reactor_Design->Light_Penetration Heat_Management Heat Management Reactor_Design->Heat_Management Mixing Mixing & Mass Transport Reactor_Design->Mixing Light_Source Light Source (λ, Intensity) Light_Source->Light_Penetration Light_Source->Side_Reactions Light_Source->Heat_Management Heat_Management->Side_Reactions Mixing->Low_Yield Mixing->Inconsistent_Results

Caption: Interplay of key challenges in photochemical scale-up.

Experimental Protocols

Protocol: Transitioning a Photochemical Reaction from Batch to Continuous Flow

This protocol outlines a general workflow for converting a batch photochemical reaction to a more scalable continuous-flow process.

Objective: To improve the yield, consistency, and scalability of a model photochemical reaction by transitioning from a batch to a continuous-flow setup.

Materials:

  • Syringe pump or HPLC pump

  • Flow photoreactor (e.g., a commercially available system or a homemade coil reactor of FEP tubing)

  • LED light source with a wavelength matched to the reaction's requirements

  • Back pressure regulator

  • Reactant and solvent reservoirs

  • Collection vessel

  • Analytical equipment for monitoring the reaction (e.g., HPLC, GC, NMR)

Workflow Diagram:

Flow_Protocol Start Start Prepare_Solution 1. Prepare Reaction Solution Start->Prepare_Solution Setup_Flow 2. Assemble Flow System Prepare_Solution->Setup_Flow Prime_System 3. Prime the System with Solvent Setup_Flow->Prime_System Run_Reaction 4. Start Pumping Reaction Mixture Prime_System->Run_Reaction Collect_Samples 5. Collect Samples at Steady State Run_Reaction->Collect_Samples Analyze 6. Analyze Samples Collect_Samples->Analyze Optimize 7. Optimize Parameters (Flow Rate, Temp.) Analyze->Optimize Optimize->Run_Reaction Re-run Scale_Out 8. Scale-Out by Continuous Operation Optimize->Scale_Out Optimized End End Scale_Out->End

Caption: Workflow for batch to continuous flow transition.

Step-by-Step Methodology:

  • Reaction Solution Preparation:

    • Prepare a stock solution of your reactants and photocatalyst (if applicable) in the appropriate solvent at the same concentration used in your optimized batch reaction.

    • Thoroughly degas the solution by sparging with an inert gas (e.g., nitrogen or argon) for at least 30 minutes.[10]

  • Flow System Assembly:

    • Assemble the flow reactor system as shown in the workflow diagram. Ensure all connections are secure.

    • Position the LED light source to provide uniform illumination to the reactor coil.

  • System Priming:

    • Pump the degassed solvent through the entire system for several minutes to remove any air bubbles and ensure a stable flow.

  • Reaction Execution:

    • Switch the pump inlet to the reaction solution reservoir and begin pumping the reaction mixture through the photoreactor at a calculated initial flow rate. The initial residence time can be estimated from your batch reaction time.

    • Turn on the LED light source and the reactor's cooling system.

  • Reaching Steady State and Sampling:

    • Allow the system to run for at least three to five times the residence time to reach a steady state.

    • Once at a steady state, collect a sample of the reaction output for analysis.

  • Analysis:

    • Analyze the collected sample using your chosen analytical method (e.g., HPLC, GC) to determine the conversion and yield.

  • Optimization:

    • Systematically vary key parameters such as flow rate (which controls residence time) and temperature to find the optimal conditions for your reaction in the flow setup.

    • For each new set of conditions, allow the system to reach a steady state before taking a sample for analysis.

  • Scale-Out:

    • Once the optimal conditions are determined, you can scale up production by simply running the flow reactor for an extended period (this is known as "scaling-out").[11] Alternatively, for higher throughput, a "numbering-up" approach can be used, where multiple reactors are run in parallel.[1][4]

This systematic approach will allow you to translate your successful lab-scale batch reaction into a robust and scalable continuous-flow process.

References

  • Scale-Up of Photochemical Reactions - UvA-DARE (Digital Academic Repository). (2023). University of Amsterdam. [Link]

  • Technological Innovations in Photochemistry for Organic Synthesis: Flow Chemistry, High-Throughput Experimentation, Scale-up, and Photoelectrochemistry. (2021). Chemical Reviews. [Link]

  • Scale-Up of Photochemical Reactions: Transitioning from Lab Scale to Industrial Production. (2023). Annual Review of Chemical and Biomolecular Engineering. [Link]

  • Scalability of Photochemical Reactions in Continuous Flow Mode. (2021). UCD Research Repository. [Link]

  • Recent applications of photochemistry on large-scale synthesis (2015–2019). (2020). Royal Society of Chemistry. [Link]

  • Enhancing mass transport to accelerate photoreactions and enable scale-up. (2024). Reaction Chemistry & Engineering. [Link]

  • How Does a Photochemistry Flow Reactor Work?. (2025). Vapourtec. [Link]

  • Scalability of photochemical reactions in continuous flow mode. (2021). Journal of Flow Chemistry. [Link]

  • How to Combine Photochemistry with Flow Chemistry. (2024). Asynt. [Link]

  • Flow Photochemistry – Synthesis with Light and Technology. (2020). Fraunhofer IMM. [Link]

  • Making Photochemistry Scalable - An Operationally Simple Falling Film Looping Photoreactor. (2022). ChemRxiv. [Link]

Sources

Optimization

Technical Support Center: Diastereomeric Separation of Fluorinated Proline Analogs

Welcome to the dedicated support center for navigating the complexities of separating diastereomers of fluorinated proline analogs. This guide is structured to provide researchers, medicinal chemists, and process develop...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated support center for navigating the complexities of separating diastereomers of fluorinated proline analogs. This guide is structured to provide researchers, medicinal chemists, and process development scientists with actionable insights and robust troubleshooting strategies. We move beyond simple protocols to explain the underlying principles, ensuring you can adapt and optimize your separations with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the separation of fluorinated proline diastereomers.

Question 1: Why is the separation of fluorinated proline diastereomers so challenging?

The challenge arises from the subtle structural differences between diastereomers. Fluorine's high electronegativity and small size can significantly alter the local electronic environment and conformation of the proline ring, but these changes don't always translate into large differences in bulk physical properties like polarity or pKa. As a result, diastereomers often exhibit very similar solubility profiles and interact almost identically with standard achiral stationary phases, leading to poor resolution or complete co-elution in typical reversed-phase or normal-phase chromatography.

Question 2: What is the primary mechanism for separating these diastereomers?

The primary mechanism relies on exploiting transient, differential interactions with a chiral environment. This is most effectively achieved using Chiral Chromatography . A Chiral Stationary Phase (CSP) creates a three-dimensional chiral surface. The fluorinated proline diastereomers, as they pass through the column, form temporary diastereomeric complexes with the CSP. The stability of these complexes differs for each diastereomer due to steric and electronic factors, leading to different retention times and, thus, separation.

Question 3: Which chiral stationary phases (CSPs) are most effective for fluorinated proline analogs?

While the optimal CSP is always determined empirically, polysaccharide-based phases are a highly successful starting point. Specifically, derivatives of cellulose and amylose coated or immobilized on a silica support have demonstrated broad applicability.

  • Cellulose-based CSPs (e.g., Chiralcel® OD, OJ) often provide good recognition through hydrogen bonding, dipole-dipole, and π-π interactions.

  • Amylose-based CSPs (e.g., Chiralpak® AD, AS) can offer different selectivity due to the helical groove structure of the amylose polymer.

The choice between them depends on the specific position and number of fluorine atoms on the proline ring, which dictates how the molecule "docks" with the CSP.

Section 2: Troubleshooting Guide - Chiral HPLC/SFC Method Development

This guide provides a systematic approach to resolving common issues during method development for separating fluorinated proline diastereomers.

Issue 1: No separation or poor resolution (Rs < 1.0) on the initial screening column.

Root Cause Analysis:

This is the most common starting problem. It indicates that the current combination of CSP, mobile phase, and conditions does not generate a sufficient difference in the free energy of association (Δ(ΔG)) between the two diastereomer-CSP complexes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution in HPLC/SFC.

Expert Commentary:

  • Why change the alcohol modifier? Different alcohols (Isopropanol, Ethanol) have varying hydrogen bond donor/acceptor capabilities and steric profiles. This alters the competition between the mobile phase and the analyte for interaction sites on the CSP, directly impacting retention and selectivity.

  • The Role of Additives: Fluorinated prolines often contain a secondary amine and a carboxylic acid. An acidic additive (like Trifluoroacetic Acid - TFA) will protonate the amine, while a basic additive (like Diethylamine - DEA) will deprotonate the carboxylic acid. This change in ionization state dramatically alters the analyte's interaction with the CSP. For zwitterionic molecules, this is often the most critical parameter to adjust.

  • SFC Specifics (Back Pressure & Temperature): In Supercritical Fluid Chromatography (SFC), pressure and temperature control the density and solvating power of the supercritical CO2. Increasing back pressure or decreasing temperature increases the fluid density, which can enhance interactions and improve resolution.

Issue 2: Peak tailing or poor peak shape.

Root Cause Analysis:

This is typically caused by secondary, non-ideal interactions between the analyte and the stationary phase or by mass overload. This can include interactions with residual silanol groups on the silica support or slow kinetics of association/dissociation with the CSP.

Corrective Actions:

  • Introduce an Additive: This is the most effective first step. As described above, additives like TFA or DEA can saturate secondary interaction sites and ensure the analyte is in a single ionic form, leading to sharper, more symmetrical peaks.

  • Reduce Sample Concentration: Overloading the column is a common cause of peak fronting or tailing. Prepare a dilution series (e.g., 1.0 mg/mL, 0.5 mg/mL, 0.1 mg/mL) and inject the same volume. If peak shape improves at lower concentrations, you were overloading the column.

  • Optimize Temperature: Increasing the column temperature (e.g., from 25°C to 40°C) can improve the kinetics of mass transfer, sometimes leading to sharper peaks. However, be aware that this often reduces retention time and can sometimes decrease selectivity.

Data Summary Table: Starting Conditions for Screening
ParameterHPLC (Normal Phase)SFC
Columns Chiralpak IA, IB, IC; Chiralcel OD-H, OJ-HChiralpak IA, IB, IC, ID; Chiralcel OD-3, OJ-3
Mobile Phase A Hexane or HeptaneSupercritical CO2
Mobile Phase B (Modifier) Isopropanol (IPA), Ethanol (EtOH)Methanol (MeOH), Ethanol (EtOH)
Gradient 5-50% B over 10 min5-40% B over 5-7 min
Flow Rate 1.0 mL/min (4.6 mm ID column)3.0 mL/min (4.6 mm ID column)
Temperature 25°C - 40°C40°C
Back Pressure N/A120 - 150 bar
Additives (Screening) 0.1% TFA, 0.1% DEA0.2% DEA, 0.2% TFA in Modifier

Section 3: Experimental Protocols

Protocol 1: Analytical Chiral HPLC Method Development

This protocol outlines a systematic approach to developing a robust analytical method for determining diastereomeric excess (d.e.).

Objective: To achieve baseline separation (Rs ≥ 1.5) of fluorinated proline analog diastereomers.

Materials:

  • HPLC system with UV detector

  • Chiral Stationary Phase Columns (e.g., Chiralpak IA, Chiralcel OD-H)

  • HPLC-grade solvents (Hexane, Isopropanol, Ethanol)

  • Additives (Trifluoroacetic Acid, Diethylamine)

  • Sample of diastereomeric mixture (~1 mg/mL in mobile phase)

Procedure:

  • Initial Column Screening:

    • Install a Chiralpak IA column (or similar amylose-based CSP).

    • Equilibrate the column with 90:10 Hexane:IPA at 1.0 mL/min.

    • Inject 5 µL of the sample.

    • Run the isocratic method for 15-20 minutes.

    • Repeat the process with a Chiralcel OD-H column (or similar cellulose-based CSP).

  • Modifier Optimization:

    • Based on the screening, choose the column that shows any hint of separation.

    • If peaks are very broad or late, increase the percentage of alcohol modifier (e.g., to 20%).

    • If peaks are too early and unresolved, decrease the percentage of modifier (e.g., to 5%).

    • Screen different alcohols (e.g., switch from IPA to EtOH) at the most promising percentage.

  • Additive Screening:

    • Prepare two new mobile phases using the best alcohol/hexane ratio from Step 2.

    • Mobile Phase A: Add 0.1% TFA.

    • Mobile Phase B: Add 0.1% DEA.

    • Equilibrate the column with each mobile phase and inject the sample. This step is often critical and can dramatically invert elution order or achieve separation where none was seen before.

  • Final Optimization:

    • Fine-tune the percentage of modifier and additive concentration to maximize resolution (Rs).

    • Consider adjusting the flow rate (lower flow can sometimes increase efficiency) and temperature.

Protocol 2: Diastereomeric Purity Assessment by ¹⁹F NMR

Objective: To provide an orthogonal, non-chromatographic confirmation of diastereomeric ratio.

Rationale: The fluorine atoms in the two diastereomers exist in slightly different chemical environments. This results in distinct signals in the ¹⁹F NMR spectrum, whose integrations are directly proportional to the population of each diastereomer.

Procedure:

  • Sample Preparation: Accurately weigh and dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, MeOD, DMSO-d₆) in an NMR tube. Ensure the sample is fully dissolved.

  • Instrument Setup:

    • Use a high-field NMR spectrometer (≥400 MHz).

    • Tune the fluorine probe.

    • Acquire a standard proton-decoupled ¹⁹F NMR spectrum. Key parameters include:

      • Sufficiently long relaxation delay (d1) to ensure quantitative integration (e.g., 5 x T₁ of the slowest relaxing signal). A d1 of 10-30 seconds is often a safe starting point.

      • A large number of scans for good signal-to-noise (e.g., 128 or more).

  • Data Processing:

    • Apply Fourier transformation and phase correction to the FID.

    • Carefully baseline correct the spectrum across the signals of interest.

    • Integrate the distinct ¹⁹F signals corresponding to each diastereomer.

    • The diastereomeric ratio (d.r.) is the ratio of the integration values.

Caption: Orthogonal approach for analyzing diastereomeric mixtures.

References

  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

  • Berger, R., et al. (2011). C-F Bond Activation in Transition Metal Complexes. Angewandte Chemie International Edition, 50(46), 10764-10796. [Link]

  • Chiral Technologies. (n.d.). Guide for Chiral Stationary Phase Selection. Daicel Chiral Technologies. [Link]

  • Yashima, E., et al. (2001). Polysaccharide-Based Chiral Stationary Phases for High-Performance Liquid Chromatographic Enantioseparation. Journal of Chromatography A, 906(1-2), 105-125. [Link]

  • West, C. (2010). A unified classification of stationary phases for packed column supercritical fluid chromatography. Journal of Chromatography A, 1217(49), 7681-7691. [Link]

  • Ali, I., et al. (2015). Chiral separation of β-blockers on cellulose- and amylose-based stationary phases: A review. Journal of Separation Science, 38(16), 2739-2756. [Link]

  • Gerig, J. T. (1994). Fluorine nuclear magnetic resonance of proteins. Progress in Nuclear Magnetic Resonance Spectroscopy, 26(4), 293-370. [Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide to Proline Analogs: 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic Acid vs. 4-Hydroxyproline

In the landscape of peptide and drug design, proline and its analogs are indispensable tools for sculpting molecular architecture. Their rigid five-membered ring structure introduces critical conformational constraints t...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of peptide and drug design, proline and its analogs are indispensable tools for sculpting molecular architecture. Their rigid five-membered ring structure introduces critical conformational constraints that influence peptide folding, stability, and receptor binding. While proline itself is a cornerstone, the strategic substitution of its scaffold offers a sophisticated method to fine-tune molecular properties. This guide provides an in-depth comparison of two powerful proline surrogates: the naturally abundant (2S,4R)-4-hydroxyproline (Hyp) and the synthetically engineered 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (F-ABCHA) .

This document is intended for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple catalog of properties to explain the causal relationships between structure and function, providing the necessary experimental context to empower rational design choices.

Structural and Physicochemical Foundations

The fundamental difference between Hyp and F-ABCHA lies in their core topology. Hyp is a monosubstituted pyrrolidine, whereas F-ABCHA is a conformationally locked, bridged bicyclic system. This structural divergence is the primary determinant of their distinct chemical and biological behaviors.

Conformational Landscape: Flexibility vs. Rigidity
  • (2S,4R)-4-Hydroxyproline (Hyp): The pyrrolidine ring of proline is not planar; it exists in two primary "puckered" conformations: Cγ-exo ("up") and Cγ-endo ("down"). The substituent at the 4-position profoundly influences this equilibrium. For the naturally occurring (2S,4R)-Hyp, the hydroxyl group strongly favors the Cγ-exo pucker due to stereoelectronic effects.[1] This specific conformation is crucial for the stability of the collagen triple helix, the most abundant protein in mammals.[1][2] While it restricts motion compared to acyclic amino acids, the ring retains a degree of torsional flexibility.

  • 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (F-ABCHA): This molecule is an analog of 2,4-methanoproline, a naturally occurring antifeedant.[3] The ethylene bridge across the C2 and C4 positions of the pyrrolidine ring creates a rigid bicyclo[2.1.1]hexane system. This bridge effectively eliminates the ring-puckering equilibrium, locking the backbone dihedral angles and severely restricting conformational freedom.[4] A key consequence is the strong stabilization of the trans-amide bond conformation when incorporated into a peptide, a feature highly desirable in peptidomimetic design.[3]

Physicochemical Property Comparison

The choice between a hydroxyl and a fluorine substituent introduces significant changes in polarity, hydrogen bonding capacity, and electronic nature.

Property4-Hydroxyproline (Hyp)4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (F-ABCHA)Rationale & Implications
Molecular Weight 131.13 g/mol ~159.14 g/mol (as free acid)The bicyclic structure adds more mass.
Hydrogen Bonding Donor & AcceptorWeak AcceptorThe -OH group of Hyp can form crucial hydrogen bonds with water or receptor residues. The -F atom is a very weak H-bond acceptor and cannot donate.
logP (Lipophilicity) ~ -3.3 to -3.7[5]Predicted to be higher than HypFluorine substitution generally increases lipophilicity compared to a hydroxyl group, which can impact cell permeability and solubility.
pKa (Carboxylic Acid) ~1.64[5]Expected to be lower (more acidic) than HypThe strong electron-withdrawing inductive effect of the fluorine atom increases the acidity of the carboxylic acid proton.
pKa (Amine) ~10.62[5]Expected to be lower (less basic) than HypThe inductive effect of fluorine reduces the basicity of the secondary amine.
Metabolic Stability Susceptible to oxidationGenerally enhancedThe C-F bond is exceptionally strong and stable, making fluorinated compounds more resistant to metabolic degradation by P450 enzymes.[6]

Impact on Peptide Properties and Function

Incorporating these analogs into a peptide chain allows for the precise manipulation of its structure and stability, which directly translates to its biological function.

Conformational Pre-organization and Binding Affinity

A fundamental principle in drug design is that pre-organizing a flexible ligand into its receptor-bound conformation can significantly enhance binding affinity by reducing the entropic penalty of binding.

  • Hyp: Induces a biased but still flexible Cγ-exo pucker, contributing moderately to pre-organization. Its primary contribution to binding is often through direct hydrogen bonding interactions via its hydroxyl group.

  • F-ABCHA: Offers a superior level of pre-organization. By locking the peptide backbone, it presents a rigid, well-defined conformation to the target receptor. This can be particularly advantageous when the native peptide adopts a specific turn or extended structure upon binding.

Peptide Stability: Thermal and Proteolytic
  • Thermal Stability: The stability of the collagen triple helix is exquisitely sensitive to its imino acid content. The presence of Hyp in the Yaa position of the repeating Gly-Xaa-Yaa sequence dramatically increases the melting temperature (Tm) of the helix.[1][7] This stabilization is primarily attributed to stereoelectronic effects that favor the correct backbone geometry for helix formation.[1] F-ABCHA and other bridged prolines, by enforcing a trans-amide bond, can also be used to stabilize specific secondary structures like β-turns in non-collagenous peptides.

  • Proteolytic Resistance: Peptide drugs are often limited by their rapid degradation by proteases. The isomerization of the Xaa-Pro bond can be a rate-limiting step in protein folding and a recognition element for some proteases.[8] By introducing highly constrained analogs like F-ABCHA, the local conformation is fixed, which can sterically hinder the approach of proteases and significantly increase the peptide's in-vivo half-life.

Experimental Workflows and Protocols

The practical application of these amino acids requires robust synthetic and analytical methodologies.

Synthesis and Peptide Incorporation
  • Building Block Availability: (2S,4R)-4-hydroxyproline is a commercially available, inexpensive natural amino acid. In contrast, F-ABCHA is a synthetic building block requiring a multi-step synthesis, often starting from a [2+2] cycloaddition to form the cyclobutane core, followed by functional group manipulations and fluorination.[9][10][11][12]

  • Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

    • Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin for C-terminal amides). Swell the resin in an appropriate solvent like Dichloromethane (DCM) followed by Dimethylformamide (DMF).

    • Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin or the growing peptide chain using a 20% solution of piperidine in DMF for 10-20 minutes. Wash thoroughly with DMF.

    • Amino Acid Coupling: Activate the carboxylic acid of the incoming Fmoc-protected amino acid (including Fmoc-Hyp(tBu)-OH or the corresponding protected F-ABCHA) using a coupling reagent cocktail. A standard choice is HBTU/HOBt or HATU in the presence of a non-nucleophilic base like DIPEA in DMF.

      • Causality Note: For sterically hindered residues like F-ABCHA, extended coupling times (2-4 hours) or the use of a more potent coupling reagent like HATU is recommended to ensure complete reaction. Double coupling may be necessary.

    • Washing: Thoroughly wash the resin with DMF to remove excess reagents and byproducts. A capping step with acetic anhydride can be performed to block any unreacted amino groups.

    • Repeat: Repeat the deprotection and coupling cycles until the desired peptide sequence is assembled.

    • Cleavage and Deprotection: Once synthesis is complete, treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) to cleave the peptide from the resin and remove side-chain protecting groups.

    • Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

    • Verification: Confirm the identity and purity of the final peptide by mass spectrometry (e.g., MALDI-TOF or LC-MS).

SPPS_Workflow cluster_cycle Resin 1. Start with Fmoc-Rink Amide Resin Swell 2. Swell Resin (DCM, DMF) Resin->Swell Deprotect 3. Fmoc Deprotection (20% Piperidine/DMF) Swell->Deprotect Wash1 4. Wash (DMF) Deprotect->Wash1 Couple 5. Couple Amino Acid (Fmoc-AA-OH, HATU, DIPEA) Wash1->Couple Wash2 6. Wash (DMF) Couple->Wash2 Repeat Repeat n-1 times Wash2->Repeat Cleave 7. Cleave & Deprotect (TFA Cocktail) Wash2->Cleave Final Cycle Repeat->Deprotect Purify 8. Purify (RP-HPLC) Cleave->Purify Analyze 9. Analyze (Mass Spec, NMR) Purify->Analyze

Caption: Standard workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Structural and Stability Analysis
  • Experimental Protocol: Conformational Analysis by 2D NMR Spectroscopy

    • Sample Preparation: Dissolve the purified peptide (~1-5 mg) in a suitable deuterated solvent (e.g., D₂O, or a mixture like H₂O/D₂O 9:1 for observing amide protons). Add a DSS or TSP standard for chemical shift referencing.

    • Data Acquisition: Acquire a suite of 2D NMR spectra on a high-field spectrometer (≥600 MHz). Key experiments include:

      • TOCSY: To assign spin systems of individual amino acid residues.

      • NOESY/ROESY: To identify through-space correlations between protons that are close in space (<5 Å).

    • Analysis:

      • For Hyp-containing peptides , analyze the intra-residue NOEs between Hα and the Hδ protons. Strong Hα-Hδ2 vs. Hα-Hδ1 NOEs can help determine the ring pucker preference.

      • For F-ABCHA-containing peptides , the rigid structure will give rise to a unique and predictable set of NOE cross-peaks. The absence of multiple conformational states simplifies the spectra. The trans conformation of the preceding Xaa-F-ABCHA bond can be confirmed by a strong NOE between the α-proton of the Xaa residue and the δ-protons of F-ABCHA.[13]

      • ¹⁹F NMR can be used as a powerful, background-free probe for F-ABCHA-containing peptides to study conformation and binding.[14][15]

  • Experimental Protocol: Thermal Stability Assay via Circular Dichroism (CD)

    • Sample Preparation: Prepare a solution of the peptide (e.g., a collagen-like peptide) in a suitable buffer (e.g., phosphate-buffered saline) at a concentration of ~0.1-0.2 mg/mL.

    • CD Measurement: Place the solution in a quartz cuvette with a 1 mm path length. Record the CD signal at a wavelength corresponding to the polyproline II helix minimum (~225 nm) as a function of temperature.

    • Thermal Melt: Increase the temperature at a controlled rate (e.g., 20°C/hour) from a low temperature where the peptide is folded (e.g., 4°C) to a high temperature where it is unfolded (e.g., 80°C).

    • Data Analysis: Plot the CD signal at 225 nm versus temperature. The resulting curve will show a cooperative unfolding transition. The melting temperature (Tm) is defined as the temperature at the midpoint of this transition. A higher Tm indicates greater helical stability.[7]

Peptide SequenceExpected Tm (°C)Stability Impact
(Pro-Pro-Gly)₁₀~40°CBaseline
(Pro-Hyp-Gly)₁₀~60°CHighly Stabilizing
Peptide with F-ABCHAVaries by contextStructurally Constraining

Applications and Strategic Selection

The choice between Hyp and F-ABCHA is dictated by the specific design goal.

  • Use 4-Hydroxyproline (Hyp) when:

    • The goal is to mimic the structure and stability of collagen.

    • A specific hydrogen bond from the 4-hydroxyl group is required for receptor binding or to improve aqueous solubility.

    • A moderate increase in conformational constraint is sufficient.

    • Cost and synthetic accessibility are primary concerns.

  • Use 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (F-ABCHA) when:

    • The primary goal is to create a highly rigid peptidomimetic with a locked trans-amide bond.[16][17]

    • Maximizing metabolic stability and proteolytic resistance is critical for developing a therapeutic peptide.

    • The project aims to reduce the entropic cost of binding by locking the peptide into a bioactive conformation.

    • The fluorine atom is desired as a bioisostere or for use in ¹⁹F NMR binding studies.

Decision_Tree start Start: Choose a Proline Analog q1 Need Maximal Rigidity & Metabolic Stability? start->q1 q2 Is an H-bond Donor Required for Activity? q1->q2 No fabcha Select F-ABCHA q1->fabcha Yes hyp Select 4-Hydroxyproline q2->hyp Yes pro Consider standard Proline or other analogs q2->pro No

Caption: A simplified decision tree for selecting a proline analog.

Conclusion

4-Hydroxyproline and 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represent two distinct strategies in the use of proline analogs. Hyp, the workhorse of collagen chemistry, offers stability and hydrogen bonding capabilities through its natural, semi-flexible scaffold. F-ABCHA, a product of sophisticated chemical synthesis, provides an unparalleled level of conformational rigidity, locking the peptide backbone to enhance metabolic stability and pre-organize the molecule for target binding. Understanding the fundamental structural and physicochemical differences outlined in this guide is paramount for the rational design of next-generation peptides and peptidomimetics with tailored properties for therapeutic and biotechnological applications.

References

  • Piras, M., et al. (2022). Fluorine NMR study of proline-rich sequences using fluoroprolines. Magnetic Resonance. [Link]

  • Hogg, S. J., & O'Leary, D. J. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 825, 4-Hydroxyproline. [Link]

  • Kobayashi, Y., et al. (2017). The Thermal Stability of the Collagen Triple Helix Is Tuned According to the Environmental Temperature. International Journal of Molecular Sciences. [Link]

  • Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Journal of Organic and Pharmaceutical Chemistry. [Link]

  • Iwasaki, K., et al. (2012). O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability. Journal of the American Chemical Society. [Link]

  • Azzarito, V., et al. (2025). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews. [Link]

  • Rammeloo, T., Stevens, C. V., & De Kimpe, N. (2002). Synthesis of 2,4-Methanoproline Analogues via an Addition−Intramolecular Substitution Sequence. The Journal of Organic Chemistry. [Link]

  • FooDB. (2019). Showing Compound 4-Hydroxyproline (FDB013511). [Link]

  • Kubyshkin, V., & Mykhailiuk, P. K. (2020). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. RSC Chemical Biology. [Link]

  • Okuyama, K., et al. (2015). Hydroxyproline Ring Pucker Causes Frustration of Helix Parameters in the Collagen Triple Helix. Scientific Reports. [Link]

  • Lau, Y. H., & Spring, D. R. (2016). Macrocyclization strategies for cyclic peptides and peptidomimetics. Chemical Society Reviews. [Link]

  • Gerrein, T. A., et al. (2025). Synthesis and stability of collagen mimetic peptides featuring δ-heteroatom-substituted prolines. Organic & Biomolecular Chemistry. [Link]

  • Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. [Link]

  • Wiley Online Library. (n.d.). Synthesis of Peptides Containing Proline Analogues. Houben-Weyl Methods of Organic Chemistry. [Link]

  • ResearchGate. (2015). A New and Short Method for the Synthesis of 2,4-Methanoproline. [Link]

  • Holmgren, S. K., et al. (1998). Stabilization of the Collagen Triple Helix by O-Methylation of Hydroxyproline Residues. Journal of the American Chemical Society. [Link]

  • ResearchGate. (2006). Effect of 3-Hydroxyproline Residues on Collagen Stability. [Link]

  • Piras, M., et al. (2022). Fluorine NMR study of proline-rich sequences using fluoroprolines. Magnetic Resonance Discussions. [Link]

  • Krow, G. R., et al. (2009). 5(6)-anti-Substituted-2-azabicyclo[2.1.1]hexanes: A Nucleophilic Displacement Route. The Journal of Organic Chemistry. [Link]

  • Krow, G. R., et al. (2009). anti-Substituted-2-azabicyclo[2.1.1]hexanes. A Nucleophilic Displacement Route. Europe PMC. [Link]

  • Kubota, Y., et al. (2020). In-depth correlation analysis demonstrates that 4-hydroxyproline at the Yaa position of Gly-Xaa-Yaa repeats dominantly stabilizes collagen triple helix. Scientific Reports. [Link]

  • ResearchGate. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. [Link]

  • Myllyharju, J., & Kivirikko, K. I. (2004). Collagens, modifying enzymes and their mutations in humans, flies and worms. Trends in Genetics. [Link]

  • Rammeloo, T., et al. (2002). Synthesis of 2,4-Methanoproline Analogues via an Addition−Intramolecular Substitution Sequence. Ghent University Library. [Link]

  • Panasik, N., et al. (2000). Collagen Stability: Insights from NMR Spectroscopic and Hybrid Density Functional Computational Investigations of the Effect of 4-Fluorination. Journal of the American Chemical Society. [Link]

  • Zondlo, N. J. (2016). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Accounts of Chemical Research. [Link]

  • ResearchGate. (2024). (A) Known synthesis of 2,4-methanoproline and its derivatives. (B) Results reported in this work. [Link]

  • ResearchGate. (2012). Thermal transition curves of collagen-like peptides. [Link]

  • Kubyshkin, V., & Mykhailiuk, P. K. (2021). Proline Analogues. Chemical Reviews. [Link]

  • Jenkins, C. L., et al. (2004). Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. Organic Letters. [Link]

  • Hansford, K. A., et al. (2020). Enhancing proline-rich antimicrobial peptide action by homodimerization: influence of bifunctional linker. Chemical Science. [Link]

  • T3DB. (2014). 4-Hydroxyproline (T3D4413). [Link]

  • LookChem. (n.d.). L-Hydroxyproline 51-35-4 wiki. [Link]

  • ACS Publications. (2022). The Fluoro-Pauson-Khand Reaction in the Synthesis of Enantioenriched Nitrogenated Bicycles Bearing a. The Journal of Organic Chemistry. [Link]

  • Drag, M., et al. (2018). Proline- and Arginine-Rich Peptides as Flexible Allosteric Modulators of Human Proteasome Activity. Journal of Medicinal Chemistry. [Link]

Sources

Comparative

A Comparative Guide to the Biological Activity of 4-Fluoro-2,4-methanoproline and Other Proline Mimetics

In the landscape of peptidomimetics and drug discovery, proline and its analogs are indispensable tools for modulating peptide and protein structure, stability, and biological function. The unique cyclic structure of pro...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of peptidomimetics and drug discovery, proline and its analogs are indispensable tools for modulating peptide and protein structure, stability, and biological function. The unique cyclic structure of proline imposes significant conformational constraints on the polypeptide backbone, influencing folding and molecular recognition events. Consequently, the rational design of proline mimetics to fine-tune these properties is a key strategy in medicinal chemistry.

This guide provides an in-depth comparison of the biological activity of a conformationally rigid, fluorinated proline analog, 4-fluoro-2,4-methanoproline , against a spectrum of other widely used proline mimetics. We will delve into the structural nuances that govern their biological effects, supported by experimental data, and provide detailed protocols for their evaluation.

The Pivotal Role of Proline in Peptide and Protein Architecture

Proline's distinctive pyrrolidine ring restricts the peptide backbone's phi (φ) torsion angle and influences the cis/trans isomerization of the preceding peptide bond. This isomerization can be a rate-limiting step in protein folding.[1] The puckering of the five-membered ring (endo or exo) further dictates the orientation of substituents and the overall peptide conformation. Proline mimetics are designed to modulate these conformational features in a predictable manner.

4-Fluoro-2,4-methanoproline: A Rigid, Fluorinated Scaffold

4-Fluoro-2,4-methanoproline is a bicyclic proline analog that combines two key structural modifications: a rigidifying methano-bridge and a stereospecific fluorine substituent.

  • The 2,4-Methano Bridge: This bicyclic constraint locks the pyrrolidine ring, eliminating the endo/exo pucker equilibrium that is characteristic of proline. This pre-organization can reduce the entropic penalty upon binding to a biological target.

  • The 4-Fluoro Substituent: The introduction of a fluorine atom, a small and highly electronegative element, has profound stereoelectronic effects. It influences the local electronic environment and can modulate the cis/trans amide bond equilibrium.[2] The electron-withdrawing nature of fluorine can also impact the kinetics of amide-bond isomerism.

The synthesis of 4-fluoro-2,4-methanoproline can be achieved in a multi-step sequence, with a key photochemical cyclization step to form the 2-azabicyclo[2.1.1]hexane skeleton.[3]

A Comparative Analysis of Proline Mimetics

To understand the unique properties of 4-fluoro-2,4-methanoproline, it is essential to compare it with other classes of proline mimetics.

Monofluorinated Prolines (4R-FPro and 4S-FPro)

(4R)-Fluoroproline (4R-FPro) and (4S)-Fluoroproline (4S-FPro) are among the most studied proline analogs. The stereochemistry of the fluorine atom dictates the conformational preference of the pyrrolidine ring.

  • (4R)-Fluoroproline: Favors an exo pucker, which in turn stabilizes the trans conformation of the preceding peptide bond.

  • (4S)-Fluoroproline: Prefers an endo pucker, leading to a higher population of the cis amide bond conformation.

These distinct conformational biases have been exploited to modulate the stability of the collagen triple helix and to probe protein folding pathways.

Bicyclic Proline Analogs

Like 4-fluoro-2,4-methanoproline, other bicyclic analogs offer a high degree of conformational restriction. These constrained mimetics are valuable for locking a peptide into a bioactive conformation.

Heterocyclic Proline Mimetics: Oxaproline and Thiaproline

Replacing a carbon atom in the proline ring with a heteroatom introduces significant changes in ring geometry, polarity, and hydrogen bonding capacity.

  • Oxaproline (Oxazolidine-4-carboxylic acid): The introduction of an oxygen atom can influence the pucker and electronic properties of the ring.

  • Thiaproline (Thiazolidine-4-carboxylic acid): The sulfur atom in thiaproline alters the ring conformation and has been shown to have antioxidant properties.[4] It can be incorporated into peptides and interfere with proline metabolism.[5]

Azaproline

In azaproline, the α-carbon of proline is replaced by a nitrogen atom. This modification significantly impacts the peptide backbone, favoring a cis amide bond conformation and promoting the formation of type VI β-turns.[6]

Quantitative Comparison of Biological Activity

Proline MimeticTarget/SystemBiological EffectIC50/Ki/TmReference(s)
4-Fluoro-2,4-methanoproline Model PeptidesReduced barrier to amide bond rotation by ~3 kJ/mol-
(4R)-FluoroprolineCollagen Mimetic PeptidesIncreased triple helix stabilityIncreased Tm-
(4S)-FluoroprolineCollagen Mimetic PeptidesDecreased triple helix stabilityDecreased Tm-
L-Thiazolidine-4-carboxylic acidTrypanosoma cruziInhibition of epimastigote growthIC50 = 0.89 mM-
Proline-containing tripeptide (MPA)Angiotensin I-converting enzyme (ACE)Inhibitory activityIC50 = 8.6 µM[7]
Various Proline AnalogsProline Dehydrogenase (PRODH)Competitive inhibitionKi = 0.3 - 6 mM[8]

Visualizing the Conformational Landscape

The following diagrams illustrate the key structural features of proline and its mimetics, as well as a typical experimental workflow for assessing their biological activity.

G cluster_proline Proline Conformation cluster_mimetics Proline Mimetics Pro Proline Exo Exo Pucker (Cγ-up) Pro->Exo puckering Endo Endo Pucker (Cγ-down) Pro->Endo puckering Trans Trans Amide Exo->Trans favors Cis Cis Amide Endo->Cis favors F4MPro 4-Fluoro-2,4- methanoproline (Locked Pucker) FPro 4-Fluoroprolines (Biased Pucker) Bicyclic Bicyclic Analogs (Constrained) Hetero Heterocyclic (Altered Geometry)

Caption: Conformational landscape of proline and the influence of various mimetics.

G cluster_workflow Experimental Workflow for Biological Activity Assessment start Synthesize Peptide with Proline Mimetic conformational Conformational Analysis (CD, NMR) start->conformational binding Binding Assay (e.g., SPR, ELISA) start->binding functional Functional Assay (e.g., Enzyme Inhibition) start->functional data Data Analysis (IC50, Ki, Tm) conformational->data binding->data functional->data conclusion Structure-Activity Relationship (SAR) data->conclusion

Caption: A generalized workflow for evaluating the biological activity of proline mimetics.

Experimental Protocols

Synthesis of Peptides Containing Proline Mimetics

Peptides incorporating proline analogs are typically synthesized using standard solid-phase peptide synthesis (SPPS) protocols on an automated peptide synthesizer. The corresponding Fmoc-protected proline mimetic is used in the desired coupling cycle.

Conformational Analysis by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique to assess the secondary structure of peptides in solution.

Protocol for Thermal Stability of Collagen-Mimetic Peptides:

  • Prepare peptide solutions at a concentration of 0.2 mg/mL in phosphate-buffered saline (PBS).

  • Use a CD spectropolarimeter equipped with a temperature controller.

  • Record CD spectra from 190 to 260 nm at 4°C to confirm the triple-helical conformation, characterized by a positive peak around 225 nm and a strong negative peak around 200 nm.

  • To determine the melting temperature (Tm), monitor the ellipticity at 225 nm while increasing the temperature from 4°C to 80°C at a rate of 10°C/hour.

  • The Tm is the temperature at which 50% of the peptide is unfolded.

Conformational Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the conformation and dynamics of peptides at the atomic level, including the cis/trans ratio of prolyl bonds.

Protocol for 1D ¹H NMR Analysis:

  • Dissolve the peptide in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) at a concentration of 1-5 mM.

  • Acquire a 1D ¹H NMR spectrum at a specific temperature (e.g., 298 K).

  • The ratio of the cis and trans isomers can be determined by integrating the signals of protons adjacent to the proline residue, which exhibit distinct chemical shifts for each isomer.

Enzyme Inhibition Assay (IC50 Determination)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of a proline mimetic-containing peptide against a target enzyme.

Protocol:

  • Prepare a stock solution of the inhibitor peptide in a suitable buffer.

  • In a 96-well plate, perform serial dilutions of the inhibitor to obtain a range of concentrations.

  • Add the enzyme and its substrate to each well. Include control wells with no inhibitor.

  • Incubate the plate at the optimal temperature for the enzyme.

  • Measure the enzyme activity by monitoring the change in absorbance or fluorescence of a product or substrate over time using a plate reader.

  • Plot the enzyme activity as a function of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.[9]

Conclusion

The strategic incorporation of proline mimetics is a powerful approach in drug design and chemical biology. 4-Fluoro-2,4-methanoproline stands out due to its unique combination of conformational rigidity and the stereoelectronic effects of fluorination. Its locked ring pucker and the influence of the fluorine atom on the amide bond isomerization kinetics offer a distinct advantage in pre-organizing a peptide for optimal interaction with its biological target.

While direct comparative data across a wide range of proline mimetics in a single biological system remains an area for further research, the available evidence clearly demonstrates that each class of mimetic offers a unique set of tools to modulate peptide and protein structure and function. The choice of a specific proline analog will depend on the desired conformational outcome and the specific biological question being addressed. This guide provides a foundational understanding to aid researchers in the rational selection and evaluation of these valuable molecular tools.

References

  • Prediction and Validation of Proline-containing Tripeptides with Angiotensin I-converting Enzyme Inhibitory Activity Using Machine Learning Models. (2023). Bentham Science. [Link]

  • Che, Y., & Marshall, G. R. (2004). Impact of azaproline on Peptide conformation. Journal of Organic Chemistry, 69(26), 9030-42. [Link]

  • Coleman, O. D., & Hodges, J. A. (2023). 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation. ChemRxiv. [Link]

  • DeMoss, R. D., & Unger, L. (1966). Action of a proline analogue, l-thiazolidine-4-carboxylic acid, in Escherichia coli. Journal of Bacteriology, 91(4), 1556-1563. [Link]

  • Fiori, S., et al. (2021). A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives. The Journal of Organic Chemistry, 86(12), 8296-8303. [Link]

  • Mykhailiuk, P. K., et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(41), 5937-5948. [Link]

  • Rubini, M., & Kubyshkin, V. (2024). Proline Analogues. Chemical Reviews. [Link]

  • Tkachenko, A. N., et al. (2009). 4-Fluoro-2,4-methanoproline. Organic Letters, 11(24), 5674-6. [Link]

  • Lin, Y. S., et al. (2014). 4-thiaproline accelerates the slow folding phase of proteins containing cis prolines in the native state by two orders of magnitude. Protein Science, 23(11), 1606-1615. [Link]

  • Magdaleno, A., et al. (2009). Actions of a Proline Analogue, L-Thiazolidine-4-Carboxylic Acid (T4C), on Trypanosoma cruzi. PLOS ONE, 4(2), e4534. [Link]

  • Chamberlin, S. G., et al. (1995). Constrained peptide analogues of transforming growth factor-alpha residues cysteine 21-32 are mitogenically active. Use of proline mimetics to enhance biological potency. The Journal of Biological Chemistry, 270(36), 21062-7. [Link]

  • Krane, S. M. (2008). The importance of proline residues in the structure, stability and susceptibility to proteolytic degradation of collagens. Amino Acids, 35(4), 703-10. [Link]

  • Wilkinson, D. E., et al. (2003). Synthesis, molecular modeling and biological evaluation of aza-proline and aza-pipecolic derivatives as FKBP12 ligands and their in vivo neuroprotective effects. Bioorganic & Medicinal Chemistry, 11(24), 5373-84. [Link]

  • Hsu, H. Y., & Horng, J. C. (2023). Consequences of incorporating thiaproline and its oxidized derivatives into collagen triple helices. Peptide Science, 115(5), e24322. [Link]

  • Hulgan, S. A. H., & Hartgerink, J. D. (2022). Recent Advances in Collagen Mimetic Peptide Structure and Design. Biomacromolecules, 23(4), 1475-1489. [Link]

  • Le, T. T., et al. (2013). Properties, metabolisms, and applications of (L)-proline analogues. Applied Microbiology and Biotechnology, 97(19), 8437-47. [Link]

  • Chenoweth, D. M., et al. (2019). Aza-proline effectively mimics l-proline stereochemistry in triple helical collagen. Chemical Science, 10(28), 6979-6983. [Link]

  • Micsonai, A., et al. (2022). Synthesis and stability of collagen mimetic peptides featuring δ-heteroatom-substituted prolines. Organic & Biomolecular Chemistry, 20(15), 3146-3150. [Link]

  • IC50 Determination. edX. [Link]

  • Ham, Y. H., et al. (2020). Thioproline Serves as an Efficient Antioxidant Protecting Human Cells from Oxidative Stress and Improves Cell Viability. Chemical Research in Toxicology, 33(7), 1815-1821. [Link]

  • Rammeloo, T., Stevens, C. V., & De Kimpe, N. (2002). Synthesis of 2,4-methanoproline analogues via an addition-intramolecular substitution sequence. The Journal of Organic Chemistry, 67(18), 6509-13. [Link]

  • Papini, A. M. (2017). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Bioactive Compounds, 13(2), 93-105. [Link]

  • Miles, A. J., & Wallace, B. A. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876-83. [Link]

  • Liu, W., et al. (2020). Inhibiting both proline biosynthesis and lipogenesis synergistically suppresses tumor growth. The Journal of Experimental Medicine, 217(3), e20191226. [Link]

  • Alonso, J. L., et al. (2021). Decoding the Structure of Non-Proteinogenic Amino Acids: The Rotational Spectrum of Jet-Cooled Laser-Ablated Thioproline. Molecules, 26(23), 7247. [Link]

  • Bonomi, R., et al. (2020). δ-Azaproline and Its Oxidized Variants. The Journal of Organic Chemistry, 85(7), 4786-4795. [Link]

  • Mykhailiuk, P. K. (2021). Efficient preparation of 2,4-methanoproline. ResearchGate. [Link]

  • Proline, a unique amino acid whose polymer, polyproline II helix, and its analogues are involved in many biological processes: a review. (2024). SpringerLink. [Link]

  • Ramoo, S., et al. (2014). Study of Collagen Mimetic Peptide's Triple-Helix Structure and Its Thermostability by Circular Dichroism. Researching. [Link]

  • Kelly, M. A., et al. (2001). The IC50 values of the two potent ACE inhibitory (ACEI) peptides. ResearchGate. [Link]

  • Hoffmann, T., et al. (2021). Substitution of Proline Residues by 4-Fluoro-l-Proline Affects the Mechanism of the Proline-Rich Antimicrobial Peptide Api137. International Journal of Molecular Sciences, 22(16), 8877. [Link]

  • Etzkorn, F. A. (2006). Cis-Trans Proline Isomerization Effects on Collagen Triple-Helix Stability Are Limited. ResearchGate. [Link]

  • Kubyshkin, V., & Rubini, M. (2024). Proline Analogues. ResearchGate. [Link]

  • Witek, J., et al. (2019). Fluorine NMR study of proline-rich sequences using fluoroprolines. bioRxiv. [Link]

  • Tanner, J. J., et al. (2018). Structure-Affinity Relationships of Reversible Proline Analog Inhibitors Targeting Proline Dehydrogenase. ACS Omega, 3(11), 16335-16344. [Link]

  • Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876-2890. [Link]

  • Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

  • Miles, A. J., & Wallace, B. A. (2016). Circular Dichroism Spectroscopy of Collagen Fibrillogenesis: A New Use for an Old Technique. Biophysical Journal, 110(5), 1004-1009. [Link]

Sources

Validation

A Comparative Guide to the Biological Efficacy of 4-fluoro-2,4-methanoproline: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals In the landscape of peptide and protein engineering, the quest for enhanced stability, controlled conformation, and novel biological activity is perpetual....

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide and protein engineering, the quest for enhanced stability, controlled conformation, and novel biological activity is perpetual. Proline analogs, in particular, have emerged as powerful tools to modulate the structure and function of polypeptides. This guide provides an in-depth technical comparison of 4-fluoro-2,4-methanoproline , a conformationally locked and fluorinated proline analog, against its more extensively studied counterparts, namely (2S,4R)-4-hydroxyproline (Hyp) and (2S,4R)-4-fluoroproline (Flp) . As a Senior Application Scientist, my aim is to dissect the theoretical underpinnings of 4-fluoro-2,4-methanoproline's potential biological efficacy and provide a robust experimental framework for its validation, particularly within the context of collagen stability.

The Rationale for Proline Analogs in Modulating Polypeptide Properties

Proline's unique cyclic structure imparts significant conformational constraints on the polypeptide backbone, influencing secondary structure and the rate of protein folding.[1][2] The puckering of the pyrrolidine ring and the cis-trans isomerization of the preceding peptide bond are critical determinants of a protein's three-dimensional architecture and stability. The introduction of substituents onto the proline ring, particularly at the C4 position, offers a subtle yet powerful means to manipulate these conformational preferences through stereoelectronic effects.[2]

(2S,4R)-4-hydroxyproline (Hyp) is a post-translationally modified proline residue abundant in collagen, where it plays a crucial role in stabilizing the iconic triple helix.[1][2] This stability was initially attributed to hydrogen bonding networks involving the hydroxyl group, but it is now understood to be primarily a result of stereoelectronic effects that favor the Cγ-exo pucker of the pyrrolidine ring, which is pre-organized for the collagen triple helix geometry.[3]

(2S,4R)-4-fluoroproline (Flp) , a synthetic analog, has been shown to dramatically enhance the stability of collagen triple helices, even more so than Hyp.[3][4] The high electronegativity of the fluorine atom strongly favors the Cγ-exo pucker through the gauche effect, leading to hyperstable collagen mimetics.[2][3]

This brings us to 4-fluoro-2,4-methanoproline , a more rigid analog that combines the conformational restriction of a bicyclic system with the stereoelectronic influence of a fluorine substituent. The rigid 2,4-methano bridge locks the pyrrolidine ring, preventing pucker-related conformational changes. This allows for the isolation and study of the through-bond electronic effects of the fluorine atom on the properties of the adjacent peptide bond.[5]

Comparative Analysis of Proline Analogs

The key to understanding the potential biological efficacy of 4-fluoro-2,4-methanoproline lies in comparing its known physicochemical properties to those of established proline analogs.

Feature(2S,4R)-4-hydroxyproline (Hyp)(2S,4R)-4-fluoroproline (Flp)4-fluoro-2,4-methanoproline
Primary Stabilizing Effect Stereoelectronic (favors Cγ-exo pucker)[3]Strong stereoelectronic (gauche effect strongly favors Cγ-exo pucker)[2][3]Through-bond electronic effect on amide bond isomerization kinetics[5]
Conformational Flexibility Moderate (ring puckering)Moderate (ring puckering)Highly restricted (locked by methano bridge)[5]
Effect on Amide Bond Isomerization Favors trans isomerStrongly favors trans isomerSignificantly accelerates cis-trans isomerization (~4-5 fold increase in rotation rate)[5]
Impact on Collagen Stability Stabilizing[1][2]Hyper-stabilizing[3][4]Hypothesized: Potentially destabilizing or context-dependent due to accelerated isomerization kinetics, but could enhance folding rates.

The most striking feature of 4-fluoro-2,4-methanoproline is its significant impact on the kinetics of amide bond isomerization, with little effect on the thermodynamic preference for the trans-conformer.[5] This suggests that while it may not contribute to the thermodynamic stability of a folded structure in the same way as Flp, it could have a profound effect on the dynamics of protein folding and unfolding.

Experimental Validation of Biological Efficacy: A Step-by-Step Guide

To validate the biological efficacy of 4-fluoro-2,4-methanoproline, a series of experiments are proposed, focusing on its incorporation into collagen model peptides (CMPs). These experiments are designed to be self-validating, with clear positive and negative controls.

Synthesis of Collagen Model Peptides

The first step is the solid-phase synthesis of a series of CMPs with the general sequence (Pro-X-Gly)n, where X is the proline analog being tested.

Protocol:

  • Resin and Amino Acid Preparation: Start with a pre-loaded Glycine Wang resin. Use Fmoc-protected amino acids for the synthesis.

  • Peptide Synthesis: Perform automated solid-phase peptide synthesis using a standard Fmoc/tBu strategy.

  • Incorporation of Proline Analogs: In the designated cycles, incorporate Fmoc-Pro-OH, Fmoc-Hyp(tBu)-OH, Fmoc-Flp-OH, and Fmoc-4-fluoro-2,4-methanoproline-OH.

  • Cleavage and Deprotection: Cleave the peptides from the resin and remove side-chain protecting groups using a cocktail of trifluoroacetic acid (TFA), triisopropylsilane (TIS), and water.

  • Purification: Purify the crude peptides by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterization: Confirm the identity and purity of the synthesized peptides by mass spectrometry (MS) and analytical RP-HPLC.

Assessment of Triple Helix Stability

The stability of the collagen triple helix formed by the synthesized CMPs can be assessed using Circular Dichroism (CD) spectroscopy and Differential Scanning Calorimetry (DSC).

CD spectroscopy is a sensitive technique for monitoring the secondary structure of proteins. The formation of the collagen triple helix gives rise to a characteristic CD spectrum with a positive peak around 225 nm.

Protocol:

  • Sample Preparation: Dissolve the purified peptides in phosphate-buffered saline (PBS) at a concentration of 0.2 mg/mL.

  • CD Measurement: Record the CD spectra of the peptide solutions from 190 to 260 nm at 4°C to ensure the peptides are in their triple-helical conformation.

  • Thermal Denaturation: Monitor the ellipticity at 225 nm as the temperature is increased from 4°C to 80°C at a rate of 1°C/min.

  • Data Analysis: Determine the melting temperature (Tm), which is the temperature at which 50% of the peptide is unfolded.

DSC directly measures the heat absorbed by a sample during thermal denaturation, providing thermodynamic parameters of the unfolding transition.

Protocol:

  • Sample Preparation: Prepare peptide solutions in PBS at a concentration of 1-2 mg/mL. The buffer used for the sample should also be used as the reference.

  • DSC Measurement: Perform a DSC scan from 10°C to 90°C at a scan rate of 60°C/hour.

  • Data Analysis: Determine the denaturation temperature (Td) from the peak of the endothermic transition and the calorimetric enthalpy (ΔHcal) of unfolding.

Cell-Based Assay for Collagen Synthesis

To assess the impact of 4-fluoro-2,4-methanoproline on collagen production in a cellular context, a cell-based assay using human dermal fibroblasts can be performed. Proline analogs can compete with natural proline during collagen biosynthesis.[6]

Protocol:

  • Cell Culture: Culture human dermal fibroblasts in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics.

  • Treatment with Proline Analogs: Seed the cells in 6-well plates and, upon reaching confluence, replace the medium with fresh medium containing varying concentrations of proline, Hyp, Flp, or 4-fluoro-2,4-methanoproline.

  • Collagen Quantification: After 48 hours of incubation, harvest the cell layer and the culture medium. Quantify the amount of newly synthesized collagen using a hydroxyproline assay kit, which measures the total amount of hydroxyproline, a unique component of collagen.[7]

  • Cell Viability Assay: Concurrently, perform a cell viability assay (e.g., MTT assay) to ensure that the observed effects on collagen synthesis are not due to cytotoxicity of the proline analogs.

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

G cluster_proline Proline cluster_hyp (2S,4R)-4-hydroxyproline cluster_flp (2S,4R)-4-fluoroproline cluster_fmp 4-fluoro-2,4-methanoproline Pro Proline (Flexible Pucker) Hyp Hyp (Favors Exo Pucker) Pro->Hyp Post-translational Modification Flp Flp (Strongly Favors Exo Pucker) Hyp->Flp Synthetic Analog (Enhanced Stereoelectronic Effect) FMP 4-fluoro-2,4-methanoproline (Locked Conformation) Flp->FMP Synthetic Analog (Conformationally Locked)

Caption: Relationship between proline and its analogs.

G start Start: Synthesized Collagen Model Peptides cd Circular Dichroism (CD) Spectroscopy start->cd Assess Secondary Structure dsc Differential Scanning Calorimetry (DSC) start->dsc Determine Thermodynamic Stability cell_assay Cell-Based Collagen Synthesis Assay start->cell_assay Evaluate Impact on Cellular Collagen Production data_analysis Data Analysis and Comparison cd->data_analysis dsc->data_analysis cell_assay->data_analysis conclusion Conclusion on Biological Efficacy data_analysis->conclusion

Caption: Experimental workflow for validating biological efficacy.

Predicted Outcomes and Interpretation

Based on the available data, we can predict the following outcomes from the proposed experiments:

  • Collagen Model Peptides containing 4-fluoro-2,4-methanoproline will likely exhibit lower thermal stability (Tm and Td) compared to those with Flp and possibly even Hyp. This is because the locked conformation prevents the optimal pre-organization for the triple helix, and the accelerated amide bond isomerization could introduce kinetic instability.

  • In cell-based assays, 4-fluoro-2,4-methanoproline may lead to a decrease in the net amount of secreted collagen. This could be due to its competition with proline for incorporation and potential disruption of proper collagen folding and secretion due to its rigid structure and altered isomerization kinetics.

  • The rate of triple helix folding for CMPs with 4-fluoro-2,4-methanoproline might be faster than that of peptides with standard proline. The accelerated cis-trans isomerization, which is often a rate-limiting step in collagen folding, could facilitate faster attainment of the all-trans conformation required for triple helix formation. This can be investigated using time-resolved CD spectroscopy.

Conclusion

While 4-fluoro-2,4-methanoproline may not be a simple stability-enhancing substitute for proline in the context of collagen, its unique impact on the kinetics of amide bond isomerization makes it a fascinating tool for probing the dynamics of protein folding. The experimental framework outlined in this guide provides a clear and robust path to validating its biological efficacy. The insights gained from such studies will not only elucidate the specific properties of this novel proline analog but also contribute to a deeper understanding of the fundamental principles governing protein structure and stability. This knowledge is invaluable for the rational design of peptides and proteins with tailored biological activities for therapeutic and biotechnological applications.

References

  • Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Topics in Heterocyclic Chemistry, 48, 1–25. [Link]

  • Jenkins, C. L., & Raines, R. T. (2002). Insights on the conformational stability of collagen.
  • Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. PubMed. [Link]

  • Nishi, Y., Uchiyama, S., Doi, M., Nishiuchi, Y., Nakazawa, T., Ohkubo, T., & Kobayashi, Y. (2005). Different effects of 4-hydroxyproline and 4-fluoroproline on the stability of collagen triple helix. Biochemistry, 44(16), 6034–6042. [Link]

  • Holmgren, S. K., Bretscher, L. E., Taylor, K. M., & Raines, R. T. (1999). A hyperstable collagen-like peptide. Chemistry & biology, 6(2), 65–70.
  • Al-Badri, H. A., & Britton, R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(47), 6595–6604. [Link]

  • Nishi, Y., Uchiyama, S., Doi, M., Nishiuchi, Y., Nakazawa, T., Ohkubo, T., & Kobayashi, Y. (2005). Different Effects of 4-Hydroxyproline and 4-Fluoroproline on the Stability of Collagen Triple Helix. Sci-Hub. [Link]

  • Hartgerink, J. D., & Beniash, E. (2007). Modulating Collagen Triple-Helix Stability with 4-Chloro, 4-Fluoro, and 4-Methylprolines. Biopolymers, 86(4), 307-313.
  • Gautieri, A., Vesentini, S., Redaelli, A., & Buehler, M. J. (2011). Circular Dichroism Spectroscopy of Collagen Fibrillogenesis: A New Use for an Old Technique. PLoS ONE, 6(1), e16382. [Link]

  • Komarov, I. V., Grygorenko, O. O., & Mykhailiuk, P. K. (2008). Conformational properties of 2,4-methanoproline (2-carboxy-2,4-methanopyrrolidine) in peptides: determination of preferred peptide bond conformation in aqueous solution by proton Overhauser measurements. Journal of the American Chemical Society, 130(34), 11274–11275. [Link]

  • Shoulders, M. D., & Raines, R. T. (2009). Collagen-like peptides and peptide-polymer conjugates in the design of assembled materials. Journal of Biological Chemistry, 284(40), 26925-26929. [Link]

  • Ghirlanda, G., & Woolfson, D. N. (2013). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Methods in molecular biology (Clifton, N.J.), 988, 267–280. [Link]

  • Palka, J. A., & Phang, J. M. (2019). Proline-dependent regulation of collagen metabolism. Herba Polonica, 65(4), 60-70. [Link]

  • NorthEast BioLab. (n.d.). LC MS Method For Proline Amino Acid, Hydroxyproline In Mouse Tissues As Biomarkers For Collagen Synthesis. [Link]

  • Rutgers University. (n.d.). Circular Dichroism Spectroscopy of Collagen Fibrillogenesis: A New Use for an Old Technique. [Link]

  • ResearchGate. (n.d.). DSC thermograms of freeze-dried collagens (control and plasma jet treated collagens) recorded at 20 °C/min between 40 and 250 °C. [Link]

  • Greenfield, N. J. (2007). Using circular dichroism spectra to estimate protein secondary structure.
  • The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

  • Gnavi, S., Di Sapio, L., & Giraudi, M. (2022). Incorporation of Natural and Recombinant Collagen Proteins within Fmoc-Based Self-Assembling Peptide Hydrogels. Gels (Basel, Switzerland), 8(4), 249. [Link]

  • Yu, Z., & An, B. (2013). Synthesis and biological applications of collagen-model triple-helical peptides. Beilstein journal of organic chemistry, 9, 1091–1108. [Link]

  • ResearchGate. (n.d.). Circular Dichroism Spectroscopy of Collagen Fibrillogenesis: A New Use for an Old Technique. [Link]

  • The Use of Thermal Techniques for the Characterization and Selection of Natural Biomaterials. (2010). Journal of functional biomaterials, 1(1), 3–22. [Link]

  • Albaugh, V. L., Mukherjee, K., & Barbul, A. (2017). Proline Precursors and Collagen Synthesis: Biochemical Challenges of Nutrient Supplementation and Wound Healing. The Journal of nutrition, 147(11), 2011–2017. [Link]

  • Afonso, M., & Leite, A. (2021). Biochemical characterisation of collagen. Amino acid content and denaturation temperature. ResearchGate. [Link]

  • RSC Advances. (n.d.). [Link]

  • Cell Biolabs, Inc. (n.d.). Hydroxyproline Assay Kit. [Link]

Sources

Comparative

An In Vitro Comparative Analysis of 4-fluoro-2,4-methanoproline and Natural Proline: A Guide for Drug Development Professionals

In the landscape of peptide therapeutics and drug discovery, the pursuit of enhanced stability, refined conformational control, and improved pharmacokinetic profiles is paramount. The strategic incorporation of non-natur...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of peptide therapeutics and drug discovery, the pursuit of enhanced stability, refined conformational control, and improved pharmacokinetic profiles is paramount. The strategic incorporation of non-natural amino acids is a cornerstone of this endeavor. Among these, proline analogs have garnered significant attention due to the unique structural role of proline in dictating the backbone conformation of peptides and proteins. This guide provides an in-depth, technical comparison of a novel fluorinated proline analog, 4-fluoro-2,4-methanoproline, and its natural counterpart, L-proline.

This document is intended for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple cataloging of properties to offer a framework for understanding the nuanced effects of strategic fluorination and conformational locking on peptide attributes. We will delve into the theoretical underpinnings of their structural differences and provide detailed experimental protocols for their direct in vitro comparison, empowering you to make informed decisions in your research and development pipelines.

Unveiling the Contenders: A Structural Overview

Natural proline's five-membered pyrrolidine ring imparts significant conformational rigidity to the peptide backbone.[1][2] Its structure allows for a unique cis-trans isomerization of the preceding peptide bond, a process that can be a rate-limiting step in protein folding.[3] The puckering of the pyrrolidine ring (endo or exo) further influences the local peptide architecture.[4]

4-fluoro-2,4-methanoproline introduces two key modifications to the proline scaffold: a fluorine atom at the C4 position and a methano bridge between C2 and C4.[5] The high electronegativity of the fluorine atom has profound stereoelectronic effects, influencing the ring pucker and the cis-trans amide bond equilibrium.[4] The methano bridge further constrains the ring, locking it into a specific conformation. This rigidification is hypothesized to pre-organize the peptide backbone, potentially enhancing binding to target proteins and increasing stability.

A Head-to-Head Comparison: Key Performance Attributes

While direct, side-by-side experimental data for 4-fluoro-2,4-methanoproline against natural proline in the same peptide context is limited in publicly available literature, we can extrapolate expected performance based on extensive studies of other fluorinated and constrained proline analogs. The following table summarizes the anticipated differences and provides the scientific rationale.

AttributeNatural Proline4-fluoro-2,4-methanoprolineScientific Rationale
Conformational Flexibility High (Ring Pucker & Cis/Trans Isomerism)Highly RestrictedThe methano bridge locks the pyrrolidine ring, and the stereochemistry of the fluorine atom strongly biases the ring pucker.[6]
Peptide Thermal Stability BaselinePotentially IncreasedThe rigid structure of the analog can pre-organize the peptide into a favorable conformation for folding and interaction, reducing the entropic penalty of binding and increasing the melting temperature (Tm).[4]
Binding Affinity to Target VariablePotentially IncreasedBy locking the peptide in a bioactive conformation, the entropic cost of binding is reduced, which can lead to a more favorable Gibbs free energy of binding and thus higher affinity (lower Kd).
Metabolic Stability Susceptible to ProteolysisPotentially IncreasedThe unnatural structure can confer resistance to degradation by proteases that recognize the natural proline conformation.[7]
Cis-Trans Isomerization Rate SlowPotentially FasterThe electron-withdrawing fluorine atom can reduce the double-bond character of the amide bond, lowering the rotational barrier and accelerating isomerization.[6]

Experimental Validation: Protocols for In Vitro Comparison

To empirically validate the hypothesized advantages of 4-fluoro-2,4-methanoproline, a series of in vitro experiments are essential. The following section provides detailed, step-by-step protocols for key comparative assays.

Peptide Synthesis Workflow

The initial step for all comparative studies is the synthesis of two identical peptides, with the only difference being the incorporation of either natural proline or 4-fluoro-2,4-methanoproline at a specific position.

G cluster_synthesis Peptide Synthesis Workflow Start Start Resin_Swelling Resin Swelling Start->Resin_Swelling Fmoc_Deproteotion_1 Fmoc_Deproteotion_1 Resin_Swelling->Fmoc_Deproteotion_1 Fmoc_Deprotection_1 Fmoc Deprotection Amino_Acid_Coupling Amino Acid Coupling (Proline or Analog) Fmoc_Deprotection_1->Amino_Acid_Coupling Capping Capping (Optional) Amino_Acid_Coupling->Capping Fmoc_Deprotection_2 Fmoc Deprotection Capping->Fmoc_Deprotection_2 Next_AA_Coupling Couple Next Amino Acid Fmoc_Deprotection_2->Next_AA_Coupling Repeat_Cycle Repeat Cycle until Full Peptide is Assembled Next_AA_Coupling->Repeat_Cycle Cleavage Cleavage from Resin & Side-Chain Deprotection Repeat_Cycle->Cleavage Purification HPLC Purification Cleavage->Purification Characterization Mass Spectrometry & Analytical HPLC Purification->Characterization Lyophilization Lyophilization Characterization->Lyophilization Final_Peptides Store Peptides Lyophilization->Final_Peptides

Caption: Solid-phase peptide synthesis workflow.

Protocol: Standard Fmoc-based solid-phase peptide synthesis (SPPS) is recommended. Ensure the use of appropriate coupling reagents (e.g., HBTU, HATU) and a suitable resin based on the desired C-terminus of the peptide. The key step is the coupling of either Fmoc-Pro-OH or Fmoc-4-fluoro-2,4-methanoproline-OH.

Thermal Stability Assessment via Circular Dichroism

Circular Dichroism (CD) spectroscopy is a powerful technique to assess the secondary structure of peptides and their thermal stability by monitoring changes in the CD signal as a function of temperature.

G cluster_cd CD Thermal Denaturation Workflow Start Start Sample_Prep Prepare Peptide Solutions (e.g., 50 µM in 10 mM phosphate buffer, pH 7.4) Start->Sample_Prep CD_Setup Set up CD Spectropolarimeter (e.g., monitor at 222 nm) Sample_Prep->CD_Setup Equilibration Equilibrate at Start Temperature (e.g., 20°C for 5 min) CD_Setup->Equilibration Temp_Ramp Increase Temperature Incrementally (e.g., 1°C/min to 90°C) Equilibration->Temp_Ramp Data_Acquisition Record CD Signal at Each Temperature Temp_Ramp->Data_Acquisition Data_Analysis Plot CD Signal vs. Temperature Data_Acquisition->Data_Analysis Tm_Determination Determine Melting Temperature (Tm) (midpoint of the transition) Data_Analysis->Tm_Determination End End Tm_Determination->End

Caption: Workflow for CD thermal denaturation.

Protocol:

  • Sample Preparation: Dissolve the lyophilized peptides in an appropriate buffer (e.g., 10 mM sodium phosphate, pH 7.4) to a final concentration of 25-50 µM. Degas the solutions.

  • Instrument Setup: Use a CD spectropolarimeter equipped with a Peltier temperature controller. Set the wavelength to monitor a characteristic secondary structure feature (e.g., 222 nm for alpha-helical content).

  • Data Collection: Record the CD signal from 20°C to 95°C with a heating rate of 1°C/minute.

  • Data Analysis: Plot the CD signal as a function of temperature. The data is then fitted to a sigmoidal curve to determine the melting temperature (Tm), which is the midpoint of the thermal unfolding transition.

Binding Affinity Determination using Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time monitoring of biomolecular interactions, providing kinetic and affinity data.

G cluster_spr SPR Binding Affinity Workflow Start Start Chip_Activation Activate Sensor Chip Surface (e.g., CM5 chip with EDC/NHS) Start->Chip_Activation Ligand_Immobilization Immobilize Target Protein (Ligand) on the Sensor Chip Chip_Activation->Ligand_Immobilization Deactivation Deactivate Remaining Active Groups (Ethanolamine) Ligand_Immobilization->Deactivation Analyte_Injection Inject Peptides (Analytes) at Varying Concentrations Deactivation->Analyte_Injection Association Monitor Association Phase Analyte_Injection->Association Dissociation Monitor Dissociation Phase (Buffer Flow) Association->Dissociation Regeneration Regenerate Sensor Surface (e.g., low pH buffer) Dissociation->Regeneration Data_Analysis Fit Sensorgrams to a Binding Model to Determine ka, kd, and KD Regeneration->Data_Analysis End End Data_Analysis->End

Caption: SPR experimental workflow.

Protocol:

  • Ligand Immobilization: Covalently immobilize the target protein onto a suitable sensor chip (e.g., CM5) using standard amine coupling chemistry.

  • Analyte Preparation: Prepare a series of dilutions of the proline and 4-fluoro-2,4-methanoproline containing peptides in a suitable running buffer (e.g., HBS-EP+).

  • Binding Measurement: Inject the peptide solutions over the immobilized target protein and a reference flow cell. Monitor the association and dissociation phases in real-time.

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Metabolic Stability Assessment in Liver Microsomes

This assay evaluates the susceptibility of the peptides to degradation by metabolic enzymes, primarily cytochrome P450s, found in liver microsomes.

G cluster_lms Liver Microsomal Stability Workflow Start Start Incubation_Mix Prepare Incubation Mixture: Peptide (e.g., 1 µM), Liver Microsomes (e.g., 0.5 mg/mL), and Buffer Start->Incubation_Mix Pre-incubation Pre-incubate at 37°C Incubation_Mix->Pre-incubation Reaction_Start Initiate Reaction with NADPH Pre-incubation->Reaction_Start Time_Points Collect Aliquots at Different Time Points (e.g., 0, 5, 15, 30, 60 min) Reaction_Start->Time_Points Quenching Quench Reaction with Cold Acetonitrile containing an Internal Standard Time_Points->Quenching Centrifugation Centrifuge to Pellet Protein Quenching->Centrifugation LCMS_Analysis Analyze Supernatant by LC-MS/MS Centrifugation->LCMS_Analysis Data_Analysis Plot ln(% Remaining) vs. Time LCMS_Analysis->Data_Analysis Half_Life_Calc Calculate Half-life (t1/2) and Intrinsic Clearance (CLint) Data_Analysis->Half_Life_Calc End End Half_Life_Calc->End

Caption: Metabolic stability assay workflow.

Protocol:

  • Incubation: Incubate the test peptides (typically at 1 µM) with liver microsomes (e.g., human or rat, at 0.5 mg/mL) in a phosphate buffer at 37°C.

  • Reaction Initiation: Start the metabolic reaction by adding a NADPH-regenerating system.

  • Time Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with cold acetonitrile containing an internal standard.

  • Sample Processing and Analysis: Centrifuge the samples to pellet the precipitated protein and analyze the supernatant by LC-MS/MS to quantify the remaining parent peptide.

  • Data Analysis: Plot the natural logarithm of the percentage of remaining parent peptide versus time. The slope of the linear regression of this plot can be used to calculate the in vitro half-life (t½).[8]

Conclusion and Future Directions

The strategic incorporation of 4-fluoro-2,4-methanoproline represents a compelling approach to fine-tune the properties of peptide-based therapeutics. Its inherent conformational rigidity, a consequence of the combined effects of fluorination and a methano bridge, offers the potential for enhanced thermal stability, improved target affinity, and increased resistance to metabolic degradation. While this guide provides a robust theoretical and practical framework for the in vitro comparison of 4-fluoro-2,4-methanoproline and natural proline, it is imperative that these hypotheses are tested empirically. The detailed protocols provided herein offer a clear path to generating the critical data needed to validate the utility of this novel proline analog in your specific drug discovery programs. Future studies should also explore the in vivo pharmacokinetic and pharmacodynamic consequences of this substitution to fully elucidate its therapeutic potential.

References

  • Barth, P., Tanner, J. J., & De-Santis, G. (2021). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 60(3), 169-183.
  • Holzberger, B., Obeid, S., Welte, W., Diederichs, K., & Marx, A. (2012). Structural insights into the potential of 4-fluoroproline to modulate biophysical properties of proteins. Chemical science, 3(10), 2924-2931.
  • Mykhailiuk, P. K., Grygorenko, O. O., & Komarov, I. V. (2009). 4-Fluoro-2,4-methanoproline. Organic letters, 11(24), 5674-5676.
  • Kubyshkin, V., & Budisa, N. (2017). Substitution of Proline Residues by 4-Fluoro-l-Proline Affects the Mechanism of the Proline-Rich Antimicrobial Peptide Api137. Molecules, 22(10), 1669.
  • Kondratov, I. S., Radchenko, D. S., Zozulya, S., Grygorenko, O. O., & Haufe, G. (2021). Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives. Organic & Biomolecular Chemistry, 19(3), 560-569.
  • Di, L. (2014). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. In High-Throughput Screening in Drug Discovery (pp. 163-176). Humana Press, New York, NY.
  • Boddy, A. V. (n.d.). Thermal denaturation of protein (by circular dichroism). Boddy Lab.
  • Rutgers University. (n.d.). Circular Dichroism Spectroscopy of Collagen Fibrillogenesis: A New Use for an Old Technique. Sites@Rutgers.
  • Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR).
  • WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
  • protocols.io. (2024, December 9). Microsomal stability assay for human and mouse liver microsomes.
  • Gerlach, J. Q., et al. (2020). An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics Simulations. Frontiers in Molecular Biosciences, 7, 589599.
  • BOC Sciences. (n.d.). Proline: Definition, Structure, Benefits, Sources and Uses.
  • Iris Biotech. (n.d.).
  • Shoulders, M. D., & Raines, R. T. (2009). 4-Fluoroprolines: conformational analysis and effects on the stability and folding of peptides and proteins. Annual review of biochemistry, 78, 929-958.
  • The Biochemist. (2023, February 13). A beginner's guide to surface plasmon resonance. Portland Press.
  • RSC Publishing. (2025, January 16). Peptide design to control protein–protein interactions.
  • National Institutes of Health. (n.d.). In-depth correlation analysis demonstrates that 4-hydroxyproline at the Yaa position of Gly-Xaa-Yaa repeats dominantly stabilizes collagen triple helix.
  • National Institutes of Health. (n.d.).
  • Tkachenko, A. N., Radchenko, D. S., Mykhailiuk, P. K., Grygorenko, O. O., & Komarov, I. V. (2009). 4-Fluoro-2,4-methanoproline. Organic letters, 11(24), 5674–5676.
  • National Institutes of Health. (n.d.).
  • Practical Biochemistry. (2022, January 8). Thermal Denaturation of Proteins using Circular Dichroism.
  • University of Bristol. (n.d.). Surface plasmon resonance.
  • ResearchGate. (n.d.).
  • American Peptide Society. (2025, July 15). Proline Scanning.
  • ResearchGate. (2025, August 10). Effect of the -Gly-3(S)-hydroxyprolyl-4(R)-hydroxyprolyl- tripeptide unit on the stability of collagen model peptides.
  • Vedantu. (n.d.).
  • PubMed. (n.d.).
  • WuXi AppTec. (2025, September 30). In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues.
  • National Institutes of Health. (n.d.). A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins.
  • National Institutes of Health. (n.d.).
  • PubMed. (n.d.). Synthetic approaches to peptide analogues containing 4, 4-difluoro-L-proline and 4-keto-L...
  • RSC Publishing. (n.d.). A fluoro-alkene mimic of Gly-trans-Pro produces a stable collagen triple helix.
  • MDPI. (n.d.). Modulating Collagen Triple-Helix Stability with 4-Chloro, 4-Fluoro, and 4-Methylprolines.
  • National Institutes of Health. (n.d.).
  • ACS Publications. (2023, June 21).
  • ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay.

Sources

Validation

A Comparative Guide to Fluorinated Proline Analogs: NMR Insights into 4-fluoro-2,4-methanoproline and its Contemporaries

In the landscape of peptidomimetics and drug discovery, the conformational rigidity of the proline residue is both a cornerstone of structural stability and a fascinating target for chemical modification. The introductio...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of peptidomimetics and drug discovery, the conformational rigidity of the proline residue is both a cornerstone of structural stability and a fascinating target for chemical modification. The introduction of fluorine, a seemingly subtle substitution, can dramatically alter the physicochemical properties of proline-containing peptides and proteins. This guide provides an in-depth comparative analysis of 4-fluoro-2,4-methanoproline and other key fluorinated proline analogs, with a focus on how Nuclear Magnetic Resonance (NMR) spectroscopy serves as a powerful tool to elucidate their distinct conformational preferences.

The Significance of Fluorine in Proline Analogs

Proline's unique cyclic structure restricts the peptide backbone, influencing protein folding and stability. The puckering of its five-membered pyrrolidine ring (Cγ-endo or Cγ-exo) and the cis-trans isomerization of the preceding peptide bond are critical determinants of tertiary structure. Fluorine, being highly electronegative, induces significant stereoelectronic effects when incorporated into the proline ring. These effects can be harnessed to bias the ring pucker and, consequently, the cis/trans amide bond equilibrium, making fluorinated prolines valuable tools for protein engineering and drug design[1][2]. Furthermore, the 19F nucleus offers a sensitive and background-free NMR probe for studying molecular conformation and interactions[3][4][5].

4-fluoro-2,4-methanoproline: A Rigid Scaffold for Isolating Electronic Effects

4-fluoro-2,4-methanoproline is a unique analog where a methylene bridge between C2 and C4 locks the pyrrolidine ring into a rigid conformation[6][7]. This structural constraint is of paramount importance as it effectively eliminates the influence of ring puckering on the amide bond equilibrium. Consequently, it allows for the direct investigation of the through-bond electronic effects of the fluorine substituent on the properties of the adjacent peptide bond[3][6].

Studies on 2,4-methanoproline and its 4-fluoro derivative have revealed a remarkable electronic impact of the fluorine atom. The rigid bicyclic system in these analogs allows for the separation of through-bond electronic effects from stereoelectronic effects that are convoluted with ring puckering in monocyclic prolines[3][6]. It has been demonstrated that the 4-fluorine substitution has a significant influence on the kinetics of amide bond isomerization, leading to a faster interconversion rate compared to non-fluorinated analogs[3]. Interestingly, while the kinetics are affected, the thermodynamics of the trans/cis equilibrium show a strong preference for the trans-amide conformation, even more so than in proline itself[6].

Comparative NMR Analysis with Other Fluorinated Proline Analogs

The true utility of 4-fluoro-2,4-methanoproline is best understood when compared with other widely studied fluorinated proline analogs, namely (4R)- and (4S)-fluoroproline and 4,4-difluoroproline.

(4R)- and (4S)-Fluoroprolines: Controlling Ring Pucker and Amide Isomerism

Unlike the rigid 2,4-methanoproline system, the pyrrolidine ring of 4-fluoroprolines is flexible. The stereochemistry of the fluorine at the C4 position dictates the preferred ring pucker due to the gauche effect. Specifically, (4R)-fluoroproline ((4R)-FPro) favors a Cγ-exo pucker, which in turn promotes a trans conformation of the preceding peptide bond[8]. Conversely, (4S)-fluoroproline ((4S)-FPro) prefers a Cγ-endo pucker, stabilizing a cis amide bond[8]. This predictable control over conformation has made these analogs invaluable in studying and engineering protein structure and stability, including in collagen mimics[1].

4,4-Difluoroproline: A Sensitive 19F NMR Reporter of Conformation

4,4-Difluoroproline (Dfp) introduces two fluorine atoms at the C4 position. These diastereotopic fluorines provide a unique and highly sensitive 19F NMR signature that reports on the local conformational state[9][10]. In a trans X-Dfp peptide bond, the chemical shift difference between the two fluorine atoms (ΔδFF) is typically small (0–3 ppm)[9][10]. However, in a cis conformation, this difference becomes significantly larger (5–12 ppm)[9][10]. This large separation is attributed to the strong preference for the endo ring pucker in the cis state, which places the two fluorine atoms in distinct pseudo-axial and pseudo-equatorial environments[9][10].

Quantitative Comparison of NMR Parameters

The following table summarizes key NMR characteristics of 4-fluoro-2,4-methanoproline and its analogs, providing a basis for their differential application in research.

AnalogKey Structural FeaturePreferred Ring PuckerInfluence on Preceding Amide BondKey 19F NMR Feature
4-fluoro-2,4-methanoproline Rigid bicyclic systemLockedPrimarily electronic effect on isomerization kinetics; strong trans preference[3][6]Single 19F resonance; chemical shift sensitive to electronic environment
(4R)-Fluoroproline Flexible ringCγ-exo[8]Favors trans conformation[8]Distinct 19F chemical shifts for cis and trans isomers
(4S)-Fluoroproline Flexible ringCγ-endo[8]Favors cis conformation[8]Distinct 19F chemical shifts for cis and trans isomers
4,4-Difluoroproline Flexible ringDependent on amide isomerStrong correlation between ΔδFF and cis/trans state[9][10]Small ΔδFF for trans; large ΔδFF for cis[9][10]

Experimental Protocols

General 19F NMR Spectroscopy Protocol

A standardized approach is crucial for the comparative analysis of these analogs. The following provides a general protocol for acquiring 19F NMR spectra of peptides containing fluorinated prolines.

Methodology:

  • Sample Preparation:

    • Dissolve the peptide containing the fluorinated proline analog in a suitable deuterated solvent (e.g., D₂O, or a buffered solution in 90% H₂O/10% D₂O).

    • Peptide concentrations typically range from 0.1 to 1 mM.

    • Add a known concentration of an internal standard (e.g., trifluoroacetic acid) for chemical shift referencing if required.

  • NMR Instrument Setup:

    • Use a high-field NMR spectrometer equipped with a probe capable of 19F detection.

    • Tune and match the probe for the 19F frequency.

    • Set the temperature to the desired value (e.g., 298 K).

  • Data Acquisition:

    • Acquire a one-dimensional 19F NMR spectrum.

    • Use a pulse sequence with proton decoupling (e.g., zgigpg) to simplify the spectrum and improve sensitivity.

    • Set the spectral width to encompass the expected range of 19F chemical shifts for the specific analog.

    • Optimize the acquisition time and relaxation delay to ensure adequate signal-to-noise and quantitative accuracy.

  • Data Processing:

    • Apply a suitable window function (e.g., exponential multiplication) to improve the signal-to-noise ratio.

    • Fourier transform the free induction decay (FID).

    • Phase and baseline correct the spectrum.

    • Reference the chemical shifts to the internal standard or an external reference.

    • Integrate the signals corresponding to the cis and trans isomers to determine their relative populations.

Workflow for Comparative Analysis

The following diagram illustrates a typical workflow for the comparative NMR analysis of fluorinated proline analogs.

G cluster_synthesis Peptide Synthesis cluster_nmr NMR Analysis cluster_analysis Conformational Analysis cluster_comparison Comparative Interpretation synth_4fmp Incorporate 4-fluoro- 2,4-methanoproline nmr_acq 1D/2D NMR Acquisition (1H, 19F, 13C) synth_4fmp->nmr_acq synth_4rfp Incorporate (4R)-FPro synth_4rfp->nmr_acq synth_4sfp Incorporate (4S)-FPro synth_4sfp->nmr_acq synth_dfp Incorporate Dfp synth_dfp->nmr_acq data_proc Data Processing & Referencing nmr_acq->data_proc FID chem_shift Chemical Shift Analysis (δH, δC, δF, ΔδFF) data_proc->chem_shift coupling Coupling Constant Analysis (J-couplings) data_proc->coupling noe NOE Analysis (Conformation & Proximity) data_proc->noe relaxation Relaxation Studies (Dynamics) data_proc->relaxation pucker_analysis Ring Pucker Determination chem_shift->pucker_analysis isomer_ratio Cis/Trans Ratio Quantification chem_shift->isomer_ratio coupling->pucker_analysis noe->pucker_analysis kinetic_analysis Isomerization Kinetics relaxation->kinetic_analysis structure_activity Structure-Activity Relationship pucker_analysis->structure_activity isomer_ratio->structure_activity kinetic_analysis->structure_activity

Caption: Workflow for comparative NMR analysis of fluorinated proline analogs.

Conclusion

The strategic incorporation of fluorine into the proline scaffold provides a powerful means to modulate and probe peptide and protein conformation. 4-fluoro-2,4-methanoproline stands out as a unique tool for dissecting the electronic contributions to amide bond isomerization, free from the complexities of ring puckering. In contrast, 4-fluoroprolines offer stereospecific control over ring conformation and the subsequent cis/trans equilibrium, while 4,4-difluoroproline serves as an exquisite 19F NMR reporter of this equilibrium. A multi-faceted approach, leveraging the distinct advantages of each of these analogs in conjunction with detailed NMR analysis, will continue to drive innovation in the fields of chemical biology and drug discovery.

References

  • M. D. Hill, R. T. Raines, Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry, Biochemistry, 2018 , 57(40), 5733-5745. [Link]

  • J. T. Mehl, R. T. Raines, 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation, ChemRxiv, 2023 . [Link]

  • A. D. D. Gee, V. Gouverneur, Fluorine NMR study of proline-rich sequences using fluoroprolines, Magn. Reson., 2021 , 2, 795–807. [Link]

  • A. D. D. Gee, V. Gouverneur, Fluorine NMR study of proline-rich sequences using fluoroprolines, PubMed Central, 2021 . [Link]

  • J. T. Mehl, R. T. Raines, 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation, ResearchGate, 2023 . [Link]

  • R. W. Newberry, R. T. Raines, 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins, PubMed Central, 2017 . [Link]

  • P. Mykhailiuk, Efficient preparation of 2,4-methanoproline, ResearchGate, 2021 . [Link]

  • R. W. Newberry, R. T. Raines, 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins, ResearchGate, 2017 . [Link]

  • A. D. D. Gee, V. Gouverneur, Fluorine NMR study of proline-rich sequences using fluoroprolines, PubMed, 2021 . [Link]

  • R. W. Newberry, R. T. Raines, 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins, PubMed, 2017 . [Link]

  • P. Mykhailiuk, 4-Fluoro-2,4-methanoproline, PubMed, 2009 . [Link]

  • G. R. Marshall, Conformational properties of 2,4-methanoproline (2-carboxy-2,4-methanopyrrolidine) in peptides: determination of preferred peptide bond conformation in aqueous solution by proton Overhauser measurements, Journal of the American Chemical Society, 1991 . [Link]

  • T. Rammeloo, C. V. Stevens, N. De Kimpe, Synthesis of 2,4-methanoproline analogues via an addition-intramolecular substitution sequence, PubMed, 2002 . [Link]

  • A. V. Chernykh, et al., (A) Known synthesis of 2,4-methanoproline and its derivatives. (B) Results reported in this work, ResearchGate, 2024 . [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The novel compounds we synthesize, such as 4-Fluoro-...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The novel compounds we synthesize, such as 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, demand meticulous handling from cradle to grave. This guide provides an in-depth, procedural framework for the proper disposal of this compound, ensuring the safety of laboratory personnel and compliance with regulatory standards. The causality behind each procedural step is explained to foster a culture of safety and scientific integrity.

Hazard Assessment and Chemical Profile
  • Fluorinated Organic Compound: The carbon-fluorine bond is exceptionally strong, making these compounds persistent in the environment.[1] Halogenated organic compounds are often classified as hazardous waste and require specific disposal routes, typically high-temperature incineration.[2][3] Disposal into sanitary sewer systems is strictly prohibited.[3][4]

  • Carboxylic Acid: The carboxylic acid moiety imparts acidic properties. While potentially corrosive, this is more of a concern for concentrated solutions. For disposal purposes, the primary concern is its reactivity with bases and other incompatible materials.

  • Azabicycloalkane Core: The strained bicyclic ring system may have inherent reactivity, although it is generally stable under normal laboratory conditions.[5]

Based on analogous compounds, this substance should be handled as harmful if swallowed, and a skin, eye, and respiratory irritant.[4][5][6] Therefore, all handling and disposal procedures must be conducted with appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid in any form (pure, in solution, or as waste), the following PPE is mandatory:

  • Eye Protection: Chemical splash goggles are the minimum requirement. For operations with a higher risk of splashing, a face shield should be worn in addition to goggles.[7]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. Given the novelty of the compound, double-gloving is a prudent measure to minimize the risk of exposure.[7]

  • Body Protection: A flame-resistant laboratory coat must be worn at all times.[7]

  • Respiratory Protection: All handling of the solid compound or concentrated solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[4]

Waste Segregation and Containerization: A Self-Validating System

Proper segregation is the cornerstone of a safe and compliant chemical waste management program. Mixing incompatible waste streams can lead to dangerous reactions, while improper labeling can result in costly and hazardous disposal errors.

Step-by-Step Protocol for Waste Handling:

  • Designate a Waste Container:

    • Select a clearly labeled, dedicated waste container for "Halogenated Organic Solid Waste."[8][9]

    • The container must be made of a compatible material (e.g., a high-density polyethylene (HDPE) pail or a glass bottle with a secure cap for solids).[10][11] Ensure the container is in good condition, with no leaks or cracks.[11]

    • The original product container can be an excellent choice for collecting the waste.[10]

  • Solid Waste Disposal:

    • Pure Compound/Residues: Scrape any residual 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid from flasks, vials, and spatulas directly into the designated halogenated solid waste container.[7]

    • Contaminated Materials: Any disposable materials that have come into contact with the compound, such as weighing papers, gloves, and absorbent paper from spill cleanups, must also be placed in this container.[7]

  • Liquid Waste Disposal (Solutions):

    • Aqueous Solutions: Do not dispose of aqueous solutions containing this compound down the drain.[3][4] Collect them in a separate, clearly labeled "Halogenated Aqueous Waste" container.

    • Organic Solvent Solutions: Collect solutions of the compound in organic solvents in a "Halogenated Organic Solvent Waste" container.[8][9] Crucially, do not mix halogenated and non-halogenated solvent wastes , as this significantly increases disposal costs and complexity.[8][12]

  • Labeling:

    • All waste containers must be clearly labeled with the words "Hazardous Waste" and a detailed list of their contents, including the full chemical name of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid and any solvents.[10] Approximate concentrations should be noted.[10]

    • Keep the container tightly capped at all times, except when adding waste.[10][11]

Disposal Workflow and Decision-Making

The following diagram, generated using Graphviz, illustrates the logical flow for the proper disposal of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid and its associated waste.

DisposalWorkflow cluster_generation Waste Generation Point (in Fume Hood) cluster_containers Waste Collection (in Satellite Accumulation Area) cluster_disposal Final Disposal start 4-Fluoro-2-azabicyclo[2.1.1]hexane- 1-carboxylic acid Waste is_solid Is the waste solid or solid-contaminated? start->is_solid is_liquid Is the waste liquid? start->is_liquid solid_waste Halogenated Solid Waste Container is_solid->solid_waste Yes is_aqueous Aqueous Solution? is_liquid->is_aqueous Yes aqueous_waste Halogenated Aqueous Waste Container is_aqueous->aqueous_waste Yes solvent_waste Halogenated Organic Solvent Waste Container is_aqueous->solvent_waste No (Organic Solvent) ehs_pickup Arrange Pickup with Institutional EHS Office solid_waste->ehs_pickup aqueous_waste->ehs_pickup solvent_waste->ehs_pickup incineration High-Temperature Incineration ehs_pickup->incineration

Caption: Disposal workflow for 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

  • Small Spills:

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, contain the spill with a compatible absorbent material (e.g., vermiculite or sand).[13]

    • Carefully collect the absorbed material using non-sparking tools and place it in the designated "Halogenated Solid Waste" container for disposal.[4]

    • Clean the spill area with a suitable solvent, and dispose of the cleaning materials as hazardous waste.

  • Large Spills:

    • Evacuate the laboratory immediately.

    • Alert your institution's Environmental Health and Safety (EHS) office or emergency response team.[7]

    • Do not attempt to clean up a large spill without specialized training and equipment.

Final Disposal: The Role of Institutional EHS

The ultimate disposal of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is governed by federal, state, and local regulations.[14][15] As a halogenated organic compound, it is likely to be classified as a hazardous waste.[16]

  • Collection: Once your waste container is full (do not overfill, leave at least 10% headspace for liquids), seal it securely and move it to your laboratory's designated satellite accumulation area.[10]

  • Pickup: Contact your institution's EHS office to arrange for the collection of your hazardous waste.[8] They are responsible for consolidating, transporting, and arranging the final disposal of the material in a compliant manner.

  • Treatment: The most common and effective disposal method for halogenated organic waste is high-temperature incineration at a licensed hazardous waste facility.[2][17] This process is designed to break the strong carbon-fluorine bonds and convert the compound to less harmful substances.

By adhering to these detailed procedures, you contribute to a safe and sustainable research environment. This protocol is designed to be a self-validating system, where each step reinforces the principles of safety and regulatory compliance.

References

  • Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Chapter 7 Chemical Disposal Procedures - BME Shared Labs. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

  • University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

  • Google Patents. (n.d.). US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.
  • Enamine. (n.d.). Safety Data Sheet - 2-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride.
  • Enamine. (n.d.). Safety Data Sheet - 4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid.
  • University of Essex. (n.d.). Laboratory Waste Disposal Handbook. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • University of Oxford. (2025). A new method to recycle fluoride from long-lived PFAS chemicals. Retrieved from [Link]

  • University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.
  • University of Edinburgh. (2021). 18. Waste Management. Retrieved from [Link]

  • ResearchGate. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.).
  • MCF Environmental Services. (2023). Guidelines for Disposing of PFAs. Retrieved from [Link]

  • Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

  • Regulations.gov. (n.d.). Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES TABLE OF CONTENTS. Retrieved from [Link]

  • De Gruyter. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling. Retrieved from [Link]

  • PubMed Central. (n.d.). Management of Solid Waste Containing Fluoride—A Review. Retrieved from [Link]

  • Ward's Science. (2014).
  • ACS Catalysis. (n.d.). Late-Stage N-Atom Deletion of Multisubstituted 2-Azabicyclo[2.1.1]Hexanes. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
Reactant of Route 2
4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.